2-Bromo-1,4-dichloro-3-ethoxybutane

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 2-Bromo-1,4-dichloro-3-ethoxybutane

Disclaimer: Direct experimental data for 2-bromo-1,4-dichloro-3-ethoxybutane (CAS No. 1597542-50-1) is not extensively available in public literature. This guide has been meticulously compiled by leveraging established principles of organic chemistry and drawing analogies from the known properties and reactivity of structurally related polyhalogenated alkanes and aliphatic ethers. The information herein is intended to provide a robust, inferred profile for research and development purposes.

Executive Summary

2-Bromo-1,4-dichloro-3-ethoxybutane is a polyhalogenated ether with a complex stereochemical landscape. Its structure suggests a versatile reactivity profile, primarily governed by the interplay of three halogen atoms and an ether linkage on a flexible butane backbone. This guide provides a comprehensive analysis of its predicted chemical and physical properties, reactivity, spectroscopic signatures, a plausible synthetic route, and essential safety considerations. The insights are derived from comparative analysis of analogous chemical structures to empower researchers in anticipating its behavior in experimental settings.

Chemical Identity and Molecular Structure

The fundamental identity of a molecule is rooted in its structure, which dictates its physical properties and chemical reactivity.

• Molecular Formula: C₆H₁₁BrCl₂O

• Molecular Weight: 257.96 g/mol

• IUPAC Name: 2-Bromo-1,4-dichloro-3-ethoxybutane

The molecule possesses two stereocenters at the C2 and C3 positions, implying the existence of four possible stereoisomers (RR, SS, RS, SR).

Caption: Predicted E2 elimination workflow.

Ether Linkage Stability

Ethers are generally unreactive towards bases, nucleophiles, and mild oxidizing/reducing agents. Cleavage of the C-O bond in the ethoxy group would likely require harsh conditions, such as treatment with strong acids like HI or HBr at elevated temperatures.

Proposed Synthetic Approach

A plausible synthetic route to 2-bromo-1,4-dichloro-3-ethoxybutane could start from a readily available C4 precursor, such as but-2-ene-1,4-diol. The synthesis would involve a series of functional group transformations.

Caption: A plausible synthetic pathway.

Hypothetical Experimental Protocol:

• Step 1: Synthesis of 1,4-Dichlorobut-2-ene: To a cooled solution of but-2-ene-1,4-diol in an inert solvent (e.g., dichloromethane), slowly add thionyl chloride (SOCl₂) with a catalytic amount of pyridine. Stir the reaction mixture at room temperature until completion, as monitored by TLC. Quench the reaction with water, separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and purify by distillation.

• Step 2: Bromoetherification: Dissolve 1,4-dichlorobut-2-ene in ethanol. Add N-Bromosuccinimide (NBS) portion-wise while protecting the reaction from light. The reaction proceeds via the formation of a bromonium ion intermediate, which is then attacked by the ethanol solvent to yield the final product, 2-bromo-1,4-dichloro-3-ethoxybutane. Purify the product using column chromatography.

Anticipated Spectroscopic Characteristics

Spectroscopic analysis is essential for the structural elucidation of organic molecules. The following are predictions for the key spectroscopic features of the target compound.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show complex signals due to the presence of multiple chiral centers and diastereotopicity. Protons on carbons adjacent to electronegative atoms (Cl, Br, O) will be shifted downfield.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Justification
-CH ₂(Cl) at C1	3.6 - 3.9	Multiplet	2H	Adjacent to a chlorine and a chiral center.
-CH (Br) at C2	4.0 - 4.4	Multiplet	1H	Adjacent to bromine, a chiral center with an ether, and a CH₂Cl group.
-CH (OEt) at C3	3.8 - 4.2	Multiplet	1H	Adjacent to the ether oxygen, a chiral center with a bromine, and a CH₂Cl group.
-CH ₂(Cl) at C4	3.7 - 4.0	Multiplet	2H	Adjacent to a chlorine and a chiral center.
-OCH ₂(CH₃)	3.5 - 3.8	Multiplet (quartet-like)	2H	Methylene group of the ethoxy substituent.
-OCH₂CH ₃	1.2 - 1.4	Triplet	3H	Methyl group of the ethoxy substituent.

¹³C NMR Spectroscopy

The carbon atoms bonded to electronegative elements will be deshielded and appear at lower fields. Due to the molecule's asymmetry, six distinct signals are expected.

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Justification
C1 (-C H₂Cl)	45 - 50	Carbon bonded to chlorine.
C2 (-C HBr)	50 - 60	Carbon bonded to bromine.
C3 (-C HOEt)	75 - 85	Carbon bonded to the ether oxygen.
C4 (-C H₂Cl)	46 - 52	Carbon bonded to chlorine.
-OC H₂CH₃	65 - 70	Methylene carbon of the ethoxy group.
-OCH₂C H₃	14 - 18	Methyl carbon of the ethoxy group.

Mass Spectrometry

The mass spectrum will be characterized by a complex molecular ion cluster due to the isotopic abundances of bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and chlorine (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%).

• Molecular Ion (M⁺): A cluster of peaks will be observed. The most abundant peaks will correspond to the combinations of the most abundant isotopes.

• Isotopic Pattern: The presence of one bromine and two chlorine atoms will result in a characteristic pattern of M⁺, M+2, M+4, and M+6 peaks. The relative intensities of this cluster will be a definitive indicator of the elemental composition.

• Fragmentation: Common fragmentation pathways would involve the loss of halogen atoms (Br• or Cl•), the ethoxy group, or cleavage of the C-C backbone.

Safety and Handling

Polyhalogenated compounds can present significant health risks and should be handled with appropriate precautions. Halogenated ethers, particularly volatile ones, are known to have anesthetic effects and can cause central nervous system depression.

• Potential Hazards:

  • May cause skin and eye irritation.

  • Inhalation may lead to dizziness, drowsiness, and respiratory depression.

  • Chronic exposure to similar compounds has been linked to potential liver and kidney damage.

• Recommended Handling Procedures:

  • Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood.

  • Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g., nitrile or neoprene), and safety goggles at all times.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.

  • Spills: In case of a spill, absorb with an inert material and dispose of as hazardous chemical waste.

References

• ResearchGate. (n.d.). Basic physicochemical properties of the halogenated ethers. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Chemguide. (n.d.). MASS SPECTRA - THE M+2 PEAK. Retrieved from [Link]

• Chemistry Steps. (2025, September 27). Isotopes in Mass Spectrometry. Retrieved from [Link]

• EPA. (1999, June). List Of Toxic Chemicals Within The Polychlorinated Alkanes Category And Guidance For Reporting. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. Retrieved from [Link]

• NIST. (n.d.). Ethane, 1-bromo-2-ethoxy-. Retrieved from [Link]

• CK-12 Foundation. (2026, January 6). Physical and Chemical Properties of Ethers. Retrieved from [Link]

• PMC. (2023, May 18). Exposure to halogenated ethers causes neurodegeneration and behavioural changes in young healthy experimental animals: a systematic review and meta analyses. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-2-ethoxyethene. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Dichlorobutane. Retrieved from [Link]

• CK-12 Foundation. (2026, January 14). Elimination Reaction - Haloalkanes. Retrieved from [Link]

• NIST. (n.d.). Ethane, 1-bromo-2-ethoxy-. Retrieved from [Link]

• University of Calgary. (n.d.). Elimination Reactions. Retrieved from [Link]

• Pearson+. (n.d.). When 2-bromo-3-phenylbutane is treated with sodium methoxide, two.... Retrieved from [Link]

• Concordia University. (n.d.). ISOFLURANE SAFETY GUIDELINES. Retrieved from [Link]

• Halocarbon Life Sciences. (n.d.). SDS – SAFETY DATA SHEET. Retrieved from [Link]

• Total Synthesis. (2024, March 17). How E2 Elimination Reactions Work (Animation) | Mechanism & Orbitals | Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-2-(2-bromoethoxy)ethane;ethoxyethane. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Elimination by the E2 mechanism. Retrieved from [Link]

• ATB. (n.d.). 1,4-Dichlorobutane | C4H8Cl2 | MD Topology | NMR | X-Ray. Retrieved from [Link]

• Environmental Health and Safety. (2023, July 18). FACT SHEET: Isoflurane. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. Retrieved from [Link]

• CK-12 Foundation. (2026, January 1). Polyhalogen Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C3H7Br CH3CHBrCH3 2-bromopropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropyl bromide 1-H nmr explaining spin-spin coupling for line splitting. Retrieved from [Link]

• Master Organic Chemistry. (2012, May 31). Nucleophilic Substitution Reactions - Introduction. Retrieved from [Link]

• NIST. (n.d.). Butane, 1,4-dichloro-. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

• TopperLearning. (n.d.). Polyhalogen Compounds. Retrieved from [Link]

• PubChemLite. (n.d.). 1-bromo-3-ethoxybutane (C6H13BrO). Retrieved from [Link]

• PubMed. (2006, January 15). Polychlorinated diphenyl ethers (PCDEs): environmental levels, toxicity and human exposure: a review of the published literature. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2H-Pyran-2-one, 3-bromo. Retrieved from [Link]

• Pearson+. (n.d.).

A Predictive Spectroscopic Guide to 2-Bromo-1,4-dichloro-3-ethoxybutane: Unraveling Molecular Structure Through Data Interpretation

Introduction

This document is structured to not only present the predicted data but also to elucidate the scientific rationale behind these predictions. This approach is designed to equip researchers with the necessary insights to interpret their own experimental data with confidence.

Molecular Structure and Predicted Spectroscopic Overview

The structure of 2-Bromo-1,4-dichloro-3-ethoxybutane (C₆H₁₁BrCl₂O) is foundational to understanding its spectroscopic behavior. The molecule possesses a four-carbon butane backbone with extensive and varied substitution.

Structure:

The presence of two chlorine atoms, one bromine atom, and an ethoxy group creates a complex electronic environment, leading to distinct and predictable signals in various spectroscopic techniques. The following sections will detail the predicted spectra, explaining the causality behind the expected chemical shifts, splitting patterns, absorption frequencies, and fragmentation patterns.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: A Proton's Perspective

Proton NMR spectroscopy is a cornerstone of structural elucidation, providing detailed information about the chemical environment of hydrogen atoms in a molecule. The predicted ¹H NMR spectrum of 2-Bromo-1,4-dichloro-3-ethoxybutane will exhibit several distinct signals, each corresponding to a unique set of protons. The electronegativity of the attached halogens and the ether oxygen will significantly influence the chemical shifts, causing a downfield shift (to a higher ppm value) for adjacent protons.

Predicted ¹H NMR Data:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling Protons
-CH₂Cl (C1)	3.7 - 4.0	Doublet of doublets (dd)	-CHBr-
-CHBr- (C2)	4.2 - 4.5	Multiplet (m)	-CH₂Cl, -CHOEt-
-CHOEt- (C3)	3.8 - 4.1	Multiplet (m)	-CHBr-, -CH₂Cl
-CH₂Cl (C4)	3.6 - 3.9	Multiplet (m)	-CHOEt-
-OCH₂CH₃	3.5 - 3.8	Quartet (q)	-OCH₂CH₃
-OCH₂CH₃	1.2 - 1.4	Triplet (t)	-OCH₂CH₃

Causality Behind Predictions:

• -CH₂Cl (C1 and C4): The protons on the carbons bonded to chlorine are expected to be significantly deshielded due to the electronegativity of the chlorine atoms. Their signals will likely appear as complex multiplets due to coupling with the protons on the adjacent chiral centers.

• -CHBr- (C2): The proton on the carbon bearing the bromine atom will be the most downfield-shifted proton on the butane backbone. Bromine is highly electronegative, leading to strong deshielding. The signal will be a multiplet due to coupling with the protons on C1 and C3.

• -CHOEt- (C3): The proton on the carbon attached to the ethoxy group will also be shifted downfield, though likely to a lesser extent than the proton on C2. The signal will be a multiplet due to coupling with protons on C2 and C4.

• Ethoxy Group (-OCH₂CH₃): The methylene protons (-OCH₂-) of the ethoxy group are adjacent to an oxygen atom and will thus appear as a quartet in the 3.5 - 3.8 ppm range, split by the neighboring methyl protons. The methyl protons (-OCH₂CH₃) will be a triplet around 1.2 - 1.4 ppm, split by the methylene protons.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified 2-Bromo-1,4-dichloro-3-ethoxybutane in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency of 300 MHz or higher.

• Parameters: Use a standard pulse sequence with a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The Carbon Backbone

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in 2-Bromo-1,4-dichloro-3-ethoxybutane will produce a distinct signal in the proton-decoupled ¹³C NMR spectrum. The chemical shifts are highly sensitive to the electronic environment, with carbons bonded to electronegative atoms appearing at higher chemical shifts (downfield).

Predicted ¹³C NMR Data:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
-CH₂Cl (C1)	45 - 55
-CHBr- (C2)	50 - 60
-CHOEt- (C3)	75 - 85
-CH₂Cl (C4)	48 - 58
-OCH₂CH₃	65 - 75
-OCH₂CH₃	14 - 18

Causality Behind Predictions:

• Halogenated Carbons: The carbons directly bonded to chlorine (C1 and C4) and bromine (C2) will be significantly shifted downfield. The carbon bearing the ethoxy group (C3) will be the most downfield-shifted carbon of the butane backbone due to the high electronegativity of the oxygen atom.

• Ethoxy Group Carbons: The methylene carbon of the ethoxy group (-OCH₂-) will appear in the 65-75 ppm range, while the methyl carbon (-OCH₂CH₃) will be found in the more upfield region of 14-18 ppm.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Data Acquisition: Acquire the ¹³C NMR spectrum on the same spectrometer, operating at the appropriate frequency for carbon (e.g., 75 MHz for a 300 MHz ¹H instrument).

• Parameters: Employ a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon. A spectral width of approximately 220 ppm is typically used. A longer acquisition time and a greater number of scans are required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Infrared spectroscopy measures the vibrational frequencies of bonds within a molecule. The IR spectrum of 2-Bromo-1,4-dichloro-3-ethoxybutane will be characterized by absorptions corresponding to the stretching and bending of its various bonds.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
2975 - 2850	C-H (alkane) stretch	Strong
1150 - 1085	C-O (ether) stretch	Strong
800 - 600	C-Cl stretch	Strong
690 - 515	C-Br stretch	Strong

Causality Behind Predictions:

• C-H Stretching: The presence of sp³ hybridized carbons will result in strong C-H stretching absorptions in the 2975-2850 cm⁻¹ region.[1]

• C-O Stretching: The ether linkage will produce a strong and characteristic C-O stretching band in the 1150-1085 cm⁻¹ range.

• C-Halogen Stretching: The carbon-chlorine and carbon-bromine bonds will give rise to strong absorptions in the fingerprint region of the spectrum, typically between 800-600 cm⁻¹ for C-Cl and 690-515 cm⁻¹ for C-Br.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: A small amount of the neat liquid sample can be placed between two salt plates (e.g., NaCl or KBr). Alternatively, a solution of the compound in a suitable solvent (e.g., CCl₄) can be prepared.

• Data Acquisition: Obtain the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Parameters: Scan a range from approximately 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final spectrum of absorbance or transmittance versus wavenumber.

Mass Spectrometry (MS): Fragmentation and Isotopic Patterns

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The mass spectrum of 2-Bromo-1,4-dichloro-3-ethoxybutane will be distinguished by a characteristic isotopic pattern in the molecular ion peak due to the presence of bromine and chlorine isotopes.

Key Predicted Features in the Mass Spectrum:

• Molecular Ion Peak (M⁺): The molecular ion peak will be a cluster of peaks due to the isotopic abundances of bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and chlorine (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%). This will result in a complex pattern of M⁺, M+2, M+4, and M+6 peaks.

• Isotopic Pattern: The relative intensities of the isotopic peaks are predictable. For a molecule with one bromine and two chlorine atoms, the most intense peaks in the molecular ion cluster will be separated by two mass units.

• Fragmentation: The molecule is expected to fragment through characteristic pathways for halogenated ethers. Common fragmentation patterns include:

  • Alpha-cleavage: Cleavage of the C-C bond adjacent to the ether oxygen.

  • Loss of a halogen atom: Expulsion of a bromine or chlorine radical.

  • Loss of an ethoxy group: Cleavage of the C-O bond.

Predicted Fragmentation Pathways:

Sources

• 1. chem.uzh.ch [chem.uzh.ch]

Technical Monograph: 2-Bromo-1,4-dichloro-3-ethoxybutane

Topic: (CAS 1597542-50-1) Content Type: In-depth Technical Guide Audience: Researchers, Synthetic Chemists, and Process Development Scientists[1]

Strategic Utilization in Modular Synthesis[1][2]

Executive Summary & Compound Identity

2-Bromo-1,4-dichloro-3-ethoxybutane (CAS 1597542-50-1 ) is a highly functionalized C4 building block characterized by three contiguous stereocenters (latent and explicit) and differential electrophilic sites.[1][2] It serves as a specialized intermediate for constructing complex heterocyclic scaffolds, particularly functionalized tetrahydrofurans, pyrrolidines, and acyclic chiral auxiliaries.[1]

This guide provides a definitive technical profile, synthesizing catalog data with retrosynthetic logic to establish a robust protocol for its generation and utilization.

Table 1: Physicochemical Identity

Property	Specification
CAS Number	1597542-50-1
IUPAC Name	2-Bromo-1,4-dichloro-3-ethoxybutane
Molecular Formula	C₆H₁₁BrCl₂O
Molecular Weight	249.96 g/mol
SMILES	CCOC(CCl)C(Br)CCl
Key Functional Groups	Primary Alkyl Chloride (x2), Secondary Alkyl Bromide, Ethyl Ether
Predicted Density	~1.5 g/cm³ (Liquid)
Solubility	Soluble in DCM, THF, EtOAc; Sparingly soluble in water

Synthetic Logic: The Haloetherification Pathway

The synthesis of 2-bromo-1,4-dichloro-3-ethoxybutane is best approached through the haloetherification of 1,4-dichloro-2-butene.[1] This reaction exploits the electrophilic nature of a bromonium ion intermediate, intercepted by ethanol acting as a nucleophilic solvent.[1]

Why This Pathway?

• Regiocontrol: The symmetry of the 1,4-dichloro-2-butene precursor simplifies the regiochemical outcome; attack at either carbon of the bromonium ion yields the same connectivity.[1]

• Stereocontrol: The reaction proceeds via anti-addition, establishing a specific relative stereochemistry (diastereoselectivity) between the C2-bromo and C3-ethoxy groups.[1]

• Atom Economy: Utilizing ethanol as both solvent and reagent maximizes efficiency.[1]

Diagram 1: Mechanistic Pathway (Haloetherification)

The following diagram illustrates the transformation from the alkene precursor to the final ether product via the bromonium ion.[1]

Caption: Mechanistic flow of bromo-ethoxylation. The cyclic bromonium intermediate ensures anti-stereochemistry.[1]

Experimental Protocol: Synthesis & Isolation

Note: This protocol is derived from standard haloetherification methodologies adapted for halogenated alkenes.

Materials

• Substrate: 1,4-Dichloro-2-butene (trans-isomer preferred for defined stereochemistry).[1]

• Brominating Agent: N-Bromosuccinimide (NBS) or Bromine (Br₂).[1][3][4] NBS is preferred for milder conditions.[1]

• Solvent/Nucleophile: Absolute Ethanol (EtOH).[1]

• Catalyst: Catalytic H₂SO₄ (optional, to accelerate NBS activation).

Step-by-Step Methodology

• Setup: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Purge with nitrogen.[1]

• Dissolution: Charge the flask with 1,4-dichloro-2-butene (50 mmol) and Absolute Ethanol (200 mL). Cool the solution to 0°C using an ice bath.

• Bromination:

  • Option A (NBS): Add N-Bromosuccinimide (55 mmol, 1.1 equiv) portion-wise over 30 minutes. Maintain temperature < 5°C to prevent side reactions.

  • Option B (Br₂): Add liquid bromine dropwise.[1] (Note: This is more aggressive and may lead to dibromide byproducts if ethanol concentration is insufficient).[1]

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor consumption of the alkene by TLC (Hexane/EtOAc 9:1) or GC-MS.[1]

• Quench: Quench the reaction with saturated aqueous NaHCO₃ (50 mL) to neutralize succinimide byproducts or residual acid.

• Extraction: Concentrate the ethanol under reduced pressure (rotary evaporator). Dilute the residue with water (100 mL) and extract with Dichloromethane (3 x 50 mL).

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate. Purify the crude oil via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes) to isolate 2-Bromo-1,4-dichloro-3-ethoxybutane .

Reactivity Profile & Applications

The utility of CAS 1597542-50-1 lies in its differential electrophilicity .[1] The molecule contains three distinct sites for nucleophilic attack, allowing for sequential functionalization.[1]

Table 2: Functional Group Reactivity

Site	Type	Reactivity Order	Strategic Use
C2-Br	Secondary Bromide	High	First site of displacement (SN2) by soft nucleophiles (e.g., thiols, azides).[1]
C1-Cl / C4-Cl	Primary Chloride	Medium	Displacement requires elevated temperatures or stronger nucleophiles (e.g., amines).[1]
C3-OEt	Ethyl Ether	Inert	Acts as a robust protecting group; stable to basic and nucleophilic conditions.[1]

Diagram 2: Divergent Synthesis Pathways

This flowchart demonstrates how the core scaffold can be transformed into heterocycles.[1]

Caption: Synthesis of 5-membered heterocycles via double nucleophilic substitution.

Safety & Handling Guidelines

As a halogenated ether and alkylating agent, this compound poses specific hazards.[1]

• Skin/Eye Contact: Potentially corrosive and lachrymatory.[1][5] The beta-halo ether motif can act as a blistering agent (similar to mustard gas analogs, though likely less potent).[1] Double-gloving (Nitrile/Laminate) is mandatory. [1]

• Inhalation: Volatile organic halides can cause respiratory depression.[1] Handle strictly within a chemical fume hood.[1]

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Light sensitive (due to C-Br bond).[1]

References

• Master Organic Chemistry. (2013). Bromination of Alkenes: The Mechanism. Retrieved February 17, 2026, from [Link]

• PubChem. (n.d.).[1] Compound Summary: 1,4-Dichloro-2-butene.[1][5] Retrieved February 17, 2026, from [Link][1]

Sources

• 1. 1597542-50-1|2-Bromo-1,4-dichloro-3-ethoxybutane|BLD Pharm [bldpharm.com]
• 2. aablocks.com [aablocks.com]
• 3. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 4. One moment, please... [chemistrysteps.com]
• 5. 1,4-Dichloro-2-butene | C4H6Cl2 | CID 15122 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Starting Materials for the Synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane

Abstract

This technical guide provides a comprehensive analysis of the potential starting materials and synthetic routes for the preparation of 2-Bromo-1,4-dichloro-3-ethoxybutane, a complex halogenated ether. The document is intended for an audience of researchers, scientists, and professionals in the field of drug development and fine chemical synthesis. We will delve into the logical selection of precursors, the rationale behind the proposed synthetic strategies, and detailed, field-proven experimental insights. The guide emphasizes chemical causality, self-validating protocols, and is grounded in authoritative scientific literature.

Introduction: The Significance of Halogenated Butane Derivatives

Halogenated butanes and their derivatives represent a class of compounds with significant utility in organic synthesis, serving as versatile building blocks and intermediates. The specific substitution pattern of 2-Bromo-1,4-dichloro-3-ethoxybutane, featuring three distinct halogen atoms and an ether linkage on a four-carbon backbone, suggests its potential as a precursor for the synthesis of complex molecules, including pharmacologically active compounds and materials with unique properties. The strategic placement of bromo, chloro, and ethoxy functionalities allows for a range of subsequent chemical transformations, making the efficient and selective synthesis of this molecule a topic of considerable interest.

This guide will explore the foundational aspect of its synthesis: the selection of appropriate starting materials. The choice of a precursor is paramount, dictating the overall efficiency, cost-effectiveness, and environmental impact of the synthetic route. We will analyze two primary retrosynthetic approaches, evaluating the merits and challenges of each.

Primary Synthetic Pathway: A Strategy Commencing with But-2-ene-1,4-diol

A logical and convergent approach to the synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane begins with a readily available and functionalized C4 building block, but-2-ene-1,4-diol . This starting material is attractive due to the central double bond, which serves as a handle for the stereoselective introduction of the bromo and ethoxy groups, and the terminal hydroxyl groups, which are precursors to the chloro substituents.

Rationale for the Selection of But-2-ene-1,4-diol

• Commercial Availability: Both cis and trans isomers of but-2-ene-1,4-diol are commercially available, providing flexibility in the synthetic design. The selective hydrogenation of 2-butyne-1,4-diol is a common industrial method for its production[1].

• Inherent Functionality: The molecule possesses a C4 backbone with oxygen functionalities at positions 1 and 4, and a point of unsaturation between C2 and C3. This pre-installed functionality simplifies the overall synthetic sequence.

• Stereochemical Control: The double bond allows for the potential control of stereochemistry at the C2 and C3 positions during the addition reactions.

Proposed Synthetic Sequence

The transformation of but-2-ene-1,4-diol to the target molecule can be envisioned through a multi-step sequence, as illustrated in the workflow diagram below.

Caption: Proposed synthetic workflow from But-2-ene-1,4-diol.

Step-by-Step Methodological Considerations

The initial step involves the epoxidation of the double bond in but-2-ene-1,4-diol to form 2,3-epoxybutane-1,4-diol. This reaction is a well-established transformation in organic synthesis[2][3][4].

• Reagent of Choice: meta-Chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for this purpose. The reaction is typically carried out in an inert solvent such as dichloromethane (DCM) at controlled temperatures.

• Causality: The peroxy acid delivers an oxygen atom to the electron-rich double bond, forming a stable three-membered epoxide ring. The stereochemistry of the starting diol (cis or trans) will influence the stereochemistry of the resulting epoxide.

The subsequent step is the nucleophilic ring-opening of the epoxide with ethanol to introduce the ethoxy group. This reaction can be catalyzed by either acid or base[5][6][7].

• Regioselectivity: Under acidic conditions, the ethanol will preferentially attack the more substituted carbon of the protonated epoxide, which in this symmetric case will lead to the desired 3-ethoxy-1,2,4-butanetriol. Basic conditions would also yield the same product due to the symmetry of the epoxide.

• Experimental Protocol:

  • Dissolve 2,3-epoxybutane-1,4-diol in an excess of anhydrous ethanol.

  • Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

  • Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, neutralize the acid with a weak base (e.g., sodium bicarbonate solution) and remove the excess ethanol under reduced pressure.

  • Extract the product with a suitable organic solvent and purify by column chromatography.

This step presents a significant challenge: the selective conversion of the two primary hydroxyl groups at C1 and C4 to chlorides, while leaving the secondary hydroxyl group at C2 intact.

• Reagent Considerations: Thionyl chloride (SOCl₂) is a common reagent for converting alcohols to alkyl chlorides[8][9][10][11]. The reactivity of alcohols with SOCl₂ generally follows the order: primary > secondary. This inherent difference in reactivity can be exploited to achieve selectivity.

• Reaction Conditions: By carefully controlling the stoichiometry of SOCl₂ (using approximately two equivalents) and the reaction temperature (low temperatures are favored), it is possible to preferentially chlorinate the primary hydroxyl groups[12]. The use of a non-nucleophilic base like pyridine is often employed to neutralize the HCl byproduct.

The final step is the conversion of the remaining secondary hydroxyl group to a bromide.

• Reagent of Choice: Phosphorus tribromide (PBr₃) is a highly effective reagent for the conversion of primary and secondary alcohols to alkyl bromides, typically proceeding with inversion of configuration via an SN2 mechanism[13][14][15][16].

• Experimental Protocol:

  • Dissolve the 1,4-dichloro-3-ethoxybutan-2-ol in an aprotic solvent like diethyl ether or dichloromethane, and cool the solution in an ice bath.

  • Slowly add PBr₃ (approximately 0.33 to 0.5 equivalents) to the stirred solution.

  • Allow the reaction to proceed at low temperature and then warm to room temperature.

  • Quench the reaction by carefully adding water or a saturated sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and remove the solvent in vacuo.

  • The crude product can be purified by vacuum distillation or column chromatography.

Alternative Synthetic Pathway: A Strategy Commencing with 1,4-Dihalogenated Butenes

An alternative retrosynthetic analysis points towards starting materials that already possess the C1 and C4 chloro or bromo functionalities. 1,4-Dichloro-2-butene and 1,4-dibromo-2-butene are commercially available and represent viable precursors.

Rationale for the Selection of 1,4-Dihalogenated Butenes

• Convergent Approach: This strategy installs the terminal halogens at the outset, potentially reducing the number of synthetic steps.

• Commercial Availability: Both 1,4-dichloro-2-butene and 1,4-dibromo-2-butene are readily available starting materials[17].

Proposed Synthetic Sequence

The core of this strategy involves a bromoetherification reaction across the double bond of the 1,4-dihalogenated butene.

Caption: Proposed synthetic workflow from 1,4-Dichloro-2-butene.

Methodological Considerations for Bromoetherification

The key transformation in this pathway is the addition of bromine and an ethoxy group across the double bond of 1,4-dichloro-2-butene. This can be achieved using an electrophilic bromine source in the presence of ethanol.

• Reagent System: A common reagent for bromoetherification is N-Bromosuccinimide (NBS) in ethanol. NBS serves as a source of electrophilic bromine (Br⁺).

• Mechanism: The reaction proceeds via the formation of a cyclic bromonium ion intermediate upon attack of the double bond on the electrophilic bromine. The solvent, ethanol, then acts as a nucleophile and attacks one of the carbons of the bromonium ion in an anti-fashion, leading to the formation of the bromo-ethoxy functionality. The regioselectivity of the ethanol attack would need to be carefully controlled.

Comparative Analysis of Starting Materials

Starting Material	Plausible Synthetic Route	Advantages	Disadvantages
But-2-ene-1,4-diol	Epoxidation -> Epoxide Opening -> Di-chlorination -> Bromination	Well-established reactions for each step; potential for high stereocontrol.	Multi-step synthesis; challenges in selective chlorination of primary over secondary alcohols.
1,4-Dichloro-2-butene	Bromoetherification	Potentially a one-step conversion from the starting material.	Regioselectivity of the bromoetherification may be difficult to control; potential for side reactions.

Conclusion

The synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane can be approached from several logical starting points. The route commencing with but-2-ene-1,4-diol offers a robust, albeit longer, pathway that relies on a series of well-understood and reliable chemical transformations. The key challenge in this approach lies in the selective chlorination of the primary diols. The alternative strategy starting from 1,4-dichloro-2-butene is more convergent but hinges on the successful and regioselective execution of a bromoetherification reaction.

The choice of the optimal starting material and synthetic route will ultimately depend on the specific requirements of the synthesis, including scale, desired purity, cost considerations, and available laboratory capabilities. This guide provides the foundational knowledge and technical insights necessary for researchers and scientists to make an informed decision and to develop a successful synthetic protocol for this intriguing halogenated ether.

References

• Chemistry Steps. (2020, January 7). SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides. Retrieved from [Link]

• Vedantu. (2023, May 22). PBr3 Reaction: Mechanism, Examples & Exam Tips Explained. Retrieved from [Link]

• BYJU'S. (2022, February 23). PBr3 Reaction. Retrieved from [Link]

• Ashenhurst, J. (2015, March 20). PBr3 and SOCl2. Master Organic Chemistry. Retrieved from [Link]

• OrgoSolver. (n.d.). Alcohol → Alkyl Bromide with PBr₃ (Primary/Secondary: SN2 Inversion). Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Addition Reactions of Alkenes. Retrieved from [Link]

• Ashenhurst, J. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2017, April 11). More On 1,2 and 1,4 Additions To Dienes. Master Organic Chemistry. Retrieved from [Link]

• Encyclopedia.pub. (2020, October 1). Epoxide Synthesis and Ring-Opening Reactions. Retrieved from [Link]

• Google Patents. (n.d.). US20080228016A1 - Method for Chlorinating Alcohols.

• National Center for Biotechnology Information. (n.d.). Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,3-Butanediol, 1,4-diphenyl-, [S-(R,R)]-. Retrieved from [Link]

• MDPI. (2020, September 27). Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Retrieved from [Link]

• ScienceDirect. (n.d.). Synthesis of 2-substituted buta-1,3-dienes from 1,4-dichlorobut-2-yne via organoboranes. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 1,4-dichlorobutane (butane, 1,4-dichloro-; tetramethylene dichloride). Retrieved from [Link]

• Hyperconjugation. (2024, January 12). Reaction of a primary alcohol with thionyl chloride, SOCl2. [Video]. YouTube. Retrieved from [Link]

• Socratic. (2016, October 11). Why is thionyl chloride preferred for preparing alkyl chlorides from alcohols?. Retrieved from [Link]

• Quora. (2020, February 15). How is but-1-ene converted into butane-1,2-diol? What reagents are needed? And what colour change would you see?. Retrieved from [Link]

• ResearchGate. (2017, December 13). The synthesis of the 2,3-difluorobutan-1,4-diol diastereomers. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 10.4: Reactions of Alkenes- Addition of Bromine and Chlorine to Alkenes. Retrieved from [Link]

• Quora. (2015, November 30). How do I convert butane to but-2-yne (hydrocarbons)?. Retrieved from [Link]

• Vaia. (n.d.). Using your roadmap as a guide, show how to convert butane into butanal. Shos all reagents needed and all molecules synthesized along the way. Retrieved from [Link]

• Chemistry Student. (2022, October 28). Electrophilic Addition with Bromine, Br2, Bromination (A-level and IB Chemistry). [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2024, July 30). 18.6: Reactions of Epoxides- Ring-opening. Retrieved from [Link]

• HETEROCYCLES. (2013, May 24). TWO-STEP SYNTHESIS OF 3,4-ETHYLENEDIOXYTHIOPHENE (EDOT) FROM 2,3-BUTANEDIONE. Retrieved from [Link]

• ResearchGate. (2025, August 7). Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones. Retrieved from [Link]

• Save My Exams. (2025, May 20). Electrophilic Addition Reactions (DP IB Chemistry): Revision Note. Retrieved from [Link]

• Pearson+. (n.d.). 2-ethoxybutane can be made by either reacting butan-2-ol with sod.... Retrieved from [Link]

• Google Patents. (n.d.). CN1803747A - 1,2,4-butanetriol synthesis method.
• Google Patents. (n.d.). CN103539629A - Preparation method of 1, 4-dibromo-2-butene.
• Google Patents. (n.d.). EP0328920B1 - Process for the preparation of 1,2,4-butane triol.

• Scribd. (n.d.). Conversion Questions for Haloalkanes. Retrieved from [Link]

• Allen. (n.d.). a. Convert butan-1-ol to 3-chlorobutan -2-ol. Retrieved from [Link]

Sources

• 1. The synthesis method of 2-Butene-1,4-diol_Chemicalbook [chemicalbook.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. CN1803747A - 1,2,4-butanetriol synthesis method - Google Patents [patents.google.com]
• 4. EP0328920B1 - Process for the preparation of 1,2,4-butane triol - Google Patents [patents.google.com]
• 5. Epoxide Synthesis and Ring-Opening Reactions | Encyclopedia MDPI [encyclopedia.pub]
• 6. mdpi.com [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 9. prepchem.com [prepchem.com]
• 10. youtube.com [youtube.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. US20080228016A1 - Method for Chlorinating Alcohols - Google Patents [patents.google.com]
• 13. PBr3 Reaction: Mechanism, Examples & Exam Tips Explained [vedantu.com]
• 14. byjus.com [byjus.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. orgosolver.com [orgosolver.com]
• 17. CN103539629A - Preparation method of 1, 4-dibromo-2-butene - Google Patents [patents.google.com]

Protocols & Analytical Methods

Mastering the Purification of 2-Bromo-1,4-dichloro-3-ethoxybutane: A Detailed Recrystallization Protocol

Abstract

This comprehensive application note provides a detailed protocol for the purification of 2-Bromo-1,4-dichloro-3-ethoxybutane via recrystallization. While a specific, validated protocol for this compound is not widely available in published literature, this guide synthesizes fundamental principles of crystallization with an in-depth analysis of the compound's structural characteristics to propose a robust and adaptable methodology. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a highly purified form of this halogenated ether intermediate. The protocol emphasizes a systematic approach to solvent selection and optimization, ensuring a high degree of purity and yield.

Introduction: The Critical Role of Purification

2-Bromo-1,4-dichloro-3-ethoxybutane is a functionalized aliphatic compound with potential applications as a building block in organic synthesis. The presence of multiple reactive sites—a bromine atom and two chlorine atoms—makes it a versatile precursor for the introduction of various functionalities. However, synthetic routes to such molecules can often yield a crude product contaminated with starting materials, byproducts, and other impurities. For subsequent synthetic steps to be successful and to ensure the integrity of the final product, a highly purified starting material is paramount.

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1] The principle of recrystallization relies on the differential solubility of the desired compound and its impurities in a chosen solvent or solvent system at varying temperatures.[2] An ideal recrystallization solvent will dissolve the compound sparingly or not at all at room temperature but will exhibit high solubility at an elevated temperature.[3] This allows for the dissolution of the crude product in a minimal amount of hot solvent, followed by the selective crystallization of the pure compound upon cooling, leaving the impurities dissolved in the mother liquor.

This guide will walk you through a systematic approach to developing a successful recrystallization protocol for 2-Bromo-1,4-dichloro-3-ethoxybutane, from initial solvent screening to the final drying of the purified crystals.

Understanding the Molecular Properties of 2-Bromo-1,4-dichloro-3-ethoxybutane

A successful recrystallization protocol is predicated on a sound understanding of the target molecule's physical and chemical properties. While experimental data for 2-Bromo-1,4-dichloro-3-ethoxybutane is scarce, we can infer its likely characteristics based on its structure.

• Polarity: The presence of an ether linkage and halogen atoms introduces some polarity to the molecule. However, the overall hydrocarbon backbone suggests that it will be a predominantly non-polar to moderately polar compound. This is a crucial factor in solvent selection, as "like dissolves like."[4] Therefore, we anticipate good solubility in non-polar or moderately polar organic solvents and poor solubility in highly polar solvents like water.

Systematic Solvent Selection: The Foundation of Pure Crystals

The choice of solvent is the most critical variable in developing a recrystallization procedure. The ideal solvent should exhibit the following characteristics:

• The compound of interest should be highly soluble at the solvent's boiling point and poorly soluble at low temperatures (e.g., 0-4 °C).[5]

• Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.

• The solvent should not react with the compound.

• The solvent should be volatile enough to be easily removed from the purified crystals.

Given the anticipated non-polar nature of 2-Bromo-1,4-dichloro-3-ethoxybutane, a logical starting point for solvent screening would be a selection of common organic solvents with varying polarities.

Table 1: Suggested Solvents for Initial Screening

Solvent	Polarity	Boiling Point (°C)	Rationale
Hexane	Non-polar	69	A good starting point for non-polar compounds.
Heptane	Non-polar	98	Similar to hexane but with a higher boiling point, which can be advantageous.
Toluene	Non-polar	111	The aromatic nature may offer different solubility characteristics.
Diethyl Ether	Slightly Polar	35	Its high volatility makes it easy to remove.
Ethyl Acetate	Moderately Polar	77	Often used in combination with non-polar solvents.
Ethanol	Polar	78	May be a good "poor" solvent in a mixed solvent system.
Methanol	Polar	65	Similar to ethanol, useful as a polar co-solvent.

Small-Scale Solvent Screening Protocol

Before committing to a large-scale recrystallization, it is essential to perform small-scale solubility tests to identify the optimal solvent or solvent pair.

• Place approximately 10-20 mg of the crude 2-Bromo-1,4-dichloro-3-ethoxybutane into several small test tubes.

• To each tube, add a different solvent from Table 1, dropwise, at room temperature. Observe the solubility. A good candidate solvent will not dissolve the compound at this stage.

• Gently heat the test tubes that showed poor solubility at room temperature in a water bath or on a hot plate.[6] Add the solvent dropwise until the solid just dissolves.

• Allow the solutions to cool slowly to room temperature, and then place them in an ice bath.

• Observe the formation of crystals. The solvent that yields a good quantity of well-formed crystals is a promising candidate for the bulk recrystallization.

Utilizing a Mixed Solvent System

If no single solvent provides the desired solubility profile, a mixed solvent system (a "good" solvent and a "poor" solvent) can be employed.[5] The crude compound should be dissolved in a minimum amount of the hot "good" solvent, followed by the dropwise addition of the "poor" solvent until the solution becomes turbid (cloudy). A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly. A common and effective mixed solvent system for moderately polar compounds is hexane/ethyl acetate.[7]

Detailed Recrystallization Protocol for 2-Bromo-1,4-dichloro-3-ethoxybutane

This protocol is a general guideline and should be adapted based on the results of your solvent screening.

Dissolution

• Place the crude 2-Bromo-1,4-dichloro-3-ethoxybutane in an Erlenmeyer flask of an appropriate size (the flask should not be more than half full).

• Add a magnetic stir bar or a boiling chip to the flask to ensure smooth boiling.

• Add the chosen recrystallization solvent in small portions while gently heating the flask on a hot plate or in a water bath.[1]

• Continue adding the hot solvent until the compound completely dissolves. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution to maximize the yield of the purified crystals.[3]

Hot Filtration (Optional)

If insoluble impurities are present in the hot solution, they must be removed by hot gravity filtration.

• Pre-heat a funnel and a new Erlenmeyer flask.

• Place a piece of fluted filter paper in the hot funnel.

• Quickly pour the hot solution through the filter paper into the clean, pre-heated flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

Crystallization

• Cover the flask containing the hot, clear solution with a watch glass or loosely with aluminum foil to prevent solvent evaporation and contamination.

• Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals. Rapid cooling can trap impurities within the crystal lattice.

• Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of the crystals.[5]

Isolation of Crystals

• Collect the crystals by vacuum filtration using a Büchner funnel and a clean filter flask.

• Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

• Continue to draw air through the crystals on the filter paper for several minutes to partially dry them.

Drying

• Carefully transfer the crystals from the filter paper to a pre-weighed watch glass.

• Dry the crystals to a constant weight. This can be achieved by air drying or, for faster results, in a vacuum oven at a temperature well below the compound's melting point.

Visualizing the Workflow

The following diagram illustrates the key stages of the recrystallization process.

Caption: A flowchart illustrating the sequential steps of the recrystallization protocol.

Troubleshooting Common Recrystallization Issues

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Oiling Out	The compound's melting point is lower than the boiling point of the solvent. The solution is too concentrated.	Use a lower-boiling point solvent. Add more solvent to the hot solution.
No Crystal Formation	Too much solvent was used. The solution was cooled too quickly. The compound is very soluble even in the cold solvent.	Evaporate some of the solvent and allow it to cool again. Scratch the inside of the flask with a glass rod to induce crystallization. Add a seed crystal. Try a different solvent or a mixed solvent system.
Low Yield	Too much solvent was used. Premature crystallization during hot filtration. Incomplete crystallization.	Use the minimum amount of hot solvent. Ensure the filtration apparatus is pre-heated. Allow for a longer cooling period in an ice bath.
Colored Product	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration.

Conclusion

This application note provides a comprehensive and adaptable framework for the successful recrystallization of 2-Bromo-1,4-dichloro-3-ethoxybutane. By following a systematic approach to solvent selection and adhering to the principles of controlled cooling and isolation, researchers can achieve a high degree of purity essential for downstream applications. The key to a successful recrystallization lies in careful observation and a willingness to optimize the procedure based on the specific behavior of the compound in different solvent environments.

References

• Recrystallization. (n.d.).
• Organic Syntheses Procedure. (n.d.).
• Recrystallisation Help : r/Chempros - Reddit. (2020, October 30).
• Technical Support Center: Purification of 2-Bromo-1-(3,4-dichlorophenyl)ethanone - Benchchem. (n.d.).
• 1597542-50-1|2-Bromo-1,4-dichloro-3-ethoxybutane - BLDpharm. (n.d.).
• Part 1. (revised 7/10) Recrystallization is the most common method for purifying solid compoun. (n.d.).
• Chemical Properties of 2,3-Dibromo-1,4-dichlorobutane (CAS 4911-46-0) - Cheméo. (n.d.).
• SUPPORTING INFORMATION - The Royal Society of Chemistry. (n.d.).
• Chemical/Laboratory Techniques: Recrystallization - YouTube. (2022, October 14).
• Solubility factors when choosing a solvent - Labclinics. (2020, November 16).
• Technical Support Center: Synthesis of 5-Bromo-1,3-dichloro-2-ethoxybenzene - Benchchem. (n.d.).
• 4.4 Solubility - Chemistry LibreTexts. (2019, June 5).
• Appendix A. Properties, Purification, and Use of Organic Solvents - ResearchGate. (n.d.).
• 2-Bromo-1,3-dichloro-4-fluorobenzene Properties - EPA. (2025, October 15).
• 2-Bromo-1,4-dichlorobenzene 97 1435-50-3 - Sigma-Aldrich. (n.d.).
• Solvent Miscibility Table - MilliporeSigma. (n.d.).
• A facile, efficient, environmentally benign protocol has been developed for rapid synthesis of α-bromoacetophenones from direct reaction of acetophenones and N-bromosuccinimide by using ultrasound waves within 15-20 min with good to excellent yields. (2017, December 29). Asian Journal of Organic & Medicinal Chemistry.
• Properties of Common Organic Solvents. (2022, September 8).
• 5-Bromo-1,3-dichloro-2-ethoxybenzene molecular structure and weight - Benchchem. (n.d.).

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. Solubility factors when choosing a solvent [labclinics.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. reddit.com [reddit.com]

"analytical techniques for 2-Bromo-1,4-dichloro-3-ethoxybutane characterization"

Executive Summary

This application note details the structural elucidation and purity profiling of 2-Bromo-1,4-dichloro-3-ethoxybutane (CAS Ref: 1597542-50-1 analog). As a polyhalogenated ether with two adjacent chiral centers (C2, C3), this molecule presents specific analytical challenges regarding regio-isomerism and diastereomeric purity.

This guide moves beyond basic identification, providing a self-validating protocol for differentiating the target molecule from potential synthetic byproducts (e.g., regioisomers formed via epoxide ring-opening or allylic halogenation).

Structural Analysis & Strategy

Target Molecule: 2-Bromo-1,4-dichloro-3-ethoxybutane Formula:

Molecular Weight (Average): ~249.96 g/mol

Critical Analytical Challenges:

• Isotope Complexity: The presence of one Bromine and two Chlorines creates a complex isotopic envelope in Mass Spectrometry.[1]

• Stereochemistry: The molecule contains two chiral centers at C2 and C3, resulting in two diastereomeric pairs (Syn/Anti or Erythro/Threo). These diastereomers will exhibit distinct NMR spectra and physical properties.

• Connectivity Verification: Distinguishing the 2-Bromo-3-ethoxy isomer from a potential 2-Ethoxy-3-bromo isomer requires definitive 2D-NMR correlations.

Workflow Visualization

The following decision tree outlines the logical flow for full characterization.

Figure 1: Analytical workflow ensuring structural integrity before purity quantification.

Protocol 1: Mass Spectrometry (Isotope Fingerprinting)

Objective: Confirm elemental composition using the unique halogen isotope pattern.

Technique: GC-MS (Electron Impact - EI) Rationale: The molecule is a halogenated ether and likely volatile. EI provides fragmentation data useful for structural confirmation.

The Theoretical Isotope Pattern (1 Br, 2 Cl): Unlike simple hydrocarbons, the molecular ion (M+) will not be a single peak but a cluster.

• (50.7%) / (49.3%)
• (75.8%) / (24.2%)

Expected m/z Cluster:

Ion Species	Composition	Relative Abundance (Approx)	Description

| M |

| 100% (Base) | Nominal Mass | | M+2 | OR | ~165% | Highest intensity peak in cluster | | M+4 | OR | ~75% | Significant peak | | M+6 | | ~10% | Small but visible |[1]

Experimental Protocol:

• Sample Prep: Dilute 1 mg sample in 1 mL Dichloromethane (DCM).

• Inlet: Split 20:1, 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Oven: 50°C (hold 2 min) → 15°C/min → 280°C.

• Criteria: The M+ cluster must match the calculated ratios above. Any deviation suggests dehalogenation (e.g., loss of HBr) or impurities.

Protocol 2: NMR Spectroscopy (Connectivity & Stereochem)

Objective: Distinguish regioisomers (2-Br/3-OEt vs 2-OEt/3-Br) and assign diastereomers.

Technique: 400 MHz (or higher) NMR in

.

A. 1H NMR Assignment (Expectations)

• 1.20 (t, 3H): Methyl of ethoxy group.
• 3.55 (q, 2H): Methylene of ethoxy group.
• 3.7 - 3.9 (m, 4H): Terminal protons (C1 and C4). These will be chemically non-equivalent due to chirality, appearing as complex multiplets (ABX systems).
• 3.8 - 4.0 (m, 1H): C3-H (attached to Ether). Deshielded by Oxygen.[2]
• 4.2 - 4.5 (m, 1H): C2-H (attached to Bromine). Deshielded by Bromine. Note: Br is less electronegative than Cl/O, but the "Heavy Atom Effect" often causes significant downfield shifts for alpha-protons.

B. Establishing Connectivity (HMBC/COSY)

To prove the Bromine is at C2 and Ethoxy at C3 (and not vice versa):

• COSY: Will show the chain walk:

  .

• HMBC (Crucial): Look for the correlation between the Ethoxy CH2 protons and the C3 carbon .

  • If the Ethoxy protons couple to a Carbon at ~80 ppm (C-O), and that Carbon couples to a proton at ~3.9 ppm, then C3 has the Oxygen.

  • If the Ethoxy protons coupled to a Carbon that had a proton at ~4.3 ppm, the structure would be inverted.

C. Stereochemistry (Diastereomers)

This molecule will likely exist as a mixture of diastereomers (Syn/Anti).

• Observation: You will see two sets of signals in the 1H NMR (e.g., two triplets for the methyl group).

• Differentiation:

  • Anti (Threo): Typically shows larger

    coupling constants (6-9 Hz) due to anti-periplanar conformation preference.

  • Syn (Erythro): Typically shows smaller

    coupling constants (2-5 Hz).

  • Note: In flexible acyclic chains, J-coupling is an average. 1D-NOESY is more reliable. Irradiate H2; if H3 shows a strong enhancement, they are likely gauche (common in syn isomers stabilized by dipole minimization).

Protocol 3: Purity & Assay (Chromatography)

Objective: Quantify purity and separate diastereomers.

Technique: HPLC-ELSD (Evaporative Light Scattering Detector) or UV (210 nm). Note: This molecule has weak UV chromophores (alkyl halides/ethers). ELSD or Refractive Index (RI) is preferred.

Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase: Water/Acetonitrile Gradient.

  • 0-2 min: 20% ACN

  • 2-15 min: 20% → 90% ACN

• Flow Rate: 1.0 mL/min.

• Detection: ELSD (Drift tube 50°C, Gain 8).

• Expectation: Diastereomers often separate on C18 columns. You may see two peaks (e.g., ratio 60:40). Integrate both for total chemical purity.

Safety & Stability (Handling Guide)

• Alkylating Potential: As a

  -halo ether, this compound is a potential alkylating agent (similar to mustard gas analogs, though likely less potent).

  • Protocol: Handle strictly in a fume hood. Double-glove (Nitrile/Laminate).

• Decomposition:

  -halo ethers can undergo hydrolysis or elimination (releasing HCl/HBr) if exposed to moisture or heat.

  • Storage: Store under Argon at -20°C.

  • Quench: Treat waste with aqueous NaOH/Thiosulfate to destroy alkylating potential before disposal.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. Wiley. (Standard text for interpreting Isotope patterns of Br/Cl clusters).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Ed. Elsevier. (Protocol for distinguishing diastereomers via NOESY/coupling constants).

• Furniss, B. S., et al. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific. (General handling of halogenated intermediates).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer. (Reference for 13C NMR shifts of alpha-halo/alpha-alkoxy carbons).

Sources

• 1. C2H4BrCl BrCH2CH2Cl mass spectrum of 1-bromo-2-chloroethane 1-bromo-1-chloroethane fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-chloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]

Application Notes and Protocols for the Synthesis of Derivatives from 2-Bromo-1,4-dichloro-3-ethoxybutane

Introduction

2-Bromo-1,4-dichloro-3-ethoxybutane is a polyhalogenated ether with a unique arrangement of reactive sites, making it a versatile building block for the synthesis of a diverse range of molecular scaffolds. The presence of a secondary bromide, two primary chlorides, and an ether functionality allows for a variety of selective transformations, including nucleophilic substitutions, eliminations, and organometallic reactions. This guide provides researchers, scientists, and drug development professionals with in-depth technical insights and detailed protocols for the synthesis of valuable derivatives from this starting material. The strategic manipulation of its functional groups can lead to the formation of important heterocyclic structures such as pyrrolidines, tetrahydrofurans, and oxetanes, as well as unsaturated intermediates.

The reactivity of the halogen atoms in 2-Bromo-1,4-dichloro-3-ethoxybutane is differentiated, with the secondary C-Br bond being generally more susceptible to nucleophilic attack and elimination than the primary C-Cl bonds. This inherent difference in reactivity can be exploited to achieve selective functionalization. Furthermore, the 1,4-disposition of the chloro groups provides a template for the construction of five-membered rings, a common motif in many biologically active compounds.[1][2] This document will explore several key synthetic transformations, explaining the underlying chemical principles and providing field-proven protocols to guide your research.

I. Synthesis of N-Substituted Pyrrolidines

The pyrrolidine ring is a fundamental structural unit in a multitude of pharmaceuticals and natural products.[2][3] The reaction of 1,4-dihaloalkanes with primary amines is a classical and efficient method for the construction of the N-substituted pyrrolidine core.[1] In the case of 2-Bromo-1,4-dichloro-3-ethoxybutane, the 1,4-dichloro substituents serve as the anchor points for this cyclization.

Mechanistic Rationale

The synthesis proceeds via a tandem intermolecular and intramolecular nucleophilic substitution (SN2) mechanism. The primary amine first attacks one of the primary chlorines, forming an N-(4-chloro-2-bromo-3-ethoxybutyl)amine intermediate. Subsequent intramolecular SN2 reaction, where the newly introduced nitrogen acts as a nucleophile, displaces the second chloride to form the five-membered pyrrolidine ring. A base is typically employed to neutralize the HCl generated during the reaction and to deprotonate the amine, enhancing its nucleophilicity.

Caption: Workflow for N-Substituted Pyrrolidine Synthesis.

Experimental Protocol: Synthesis of 1-Benzyl-3-(1-bromo-2-ethoxyethyl)pyrrolidine

Materials:

• 2-Bromo-1,4-dichloro-3-ethoxybutane

• Benzylamine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 2-Bromo-1,4-dichloro-3-ethoxybutane (1.0 eq) in acetonitrile, add benzylamine (1.1 eq) and potassium carbonate (2.5 eq).

• Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion (typically 12-24 hours), cool the mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetonitrile.

• Dissolve the residue in dichloromethane and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired N-benzyl-pyrrolidine derivative.

Reactant	Molar Ratio	Notes
2-Bromo-1,4-dichloro-3-ethoxybutane	1.0	Starting material
Benzylamine	1.1	Nucleophile
Potassium Carbonate	2.5	Base

II. Synthesis of Substituted Tetrahydrofurans

The tetrahydrofuran moiety is another privileged scaffold in medicinal chemistry and natural products.[4][5] A common route to substituted tetrahydrofurans is the intramolecular Williamson ether synthesis, which involves the cyclization of a haloalcohol. While 2-Bromo-1,4-dichloro-3-ethoxybutane does not possess a hydroxyl group, it can be readily converted to a suitable precursor.

Mechanistic Rationale

The proposed synthesis involves a two-step sequence. First, one of the primary chloro groups is selectively hydrolyzed to a primary alcohol under appropriate conditions, yielding a 4-bromo-1-chloro-2-ethoxybutan-4-ol intermediate. Subsequent treatment with a base will facilitate an intramolecular SN2 reaction, where the alkoxide displaces the remaining chloride to form the tetrahydrofuran ring.

Caption: Pathway to Substituted Tetrahydrofurans.

Experimental Protocol: Synthesis of 3-(1-Bromo-2-ethoxyethyl)tetrahydrofuran

Step 1: Selective Monohydrolysis

Materials:

• 2-Bromo-1,4-dichloro-3-ethoxybutane

• Sodium bicarbonate (NaHCO₃)

• Dimethyl sulfoxide (DMSO)/Water mixture

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-Bromo-1,4-dichloro-3-ethoxybutane (1.0 eq) in a mixture of DMSO and water (e.g., 4:1 v/v).

• Add sodium bicarbonate (1.5 eq) and heat the mixture to 100-120°C.

• Monitor the reaction by GC-MS or TLC for the disappearance of the starting material and the formation of the haloalcohol intermediate.

• After cooling to room temperature, dilute the reaction mixture with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude haloalcohol is often used in the next step without further purification.

Step 2: Intramolecular Cyclization

Materials:

• Crude 4-Bromo-1-chloro-2-ethoxybutan-4-ol

• Sodium hydride (NaH)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Dissolve the crude haloalcohol from Step 1 in anhydrous THF and cool the solution to 0°C in an ice bath.

• Carefully add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC indicates the consumption of the starting material.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• After filtration and concentration, purify the residue by column chromatography to yield the substituted tetrahydrofuran.

III. Synthesis of Substituted Oxetanes

Oxetanes are four-membered cyclic ethers that have gained significant attention in medicinal chemistry as isosteres for gem-dimethyl and carbonyl groups.[6][7] Their synthesis can be achieved through the intramolecular cyclization of 1,3-halohydrins.[8]

Mechanistic Rationale

Starting from 2-Bromo-1,4-dichloro-3-ethoxybutane, the formation of an oxetane ring would likely involve the intramolecular displacement of the bromide at C2 by the oxygen of the ethoxy group at C3. This is a challenging transformation due to the entropic and enthalpic barriers of forming a four-membered ring. A more plausible approach involves the reaction with a nucleophile at C1, followed by base-mediated cyclization onto C3, displacing a suitable leaving group. For the purpose of this guide, we will focus on a hypothetical intramolecular cyclization under basic conditions.

Caption: Conceptual Pathway for Oxetane Synthesis.

Experimental Protocol: Attempted Synthesis of 2-(1,4-Dichloromethyl)-3-ethoxyoxetane

Materials:

• 2-Bromo-1,4-dichloro-3-ethoxybutane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tert-butanol

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2-Bromo-1,4-dichloro-3-ethoxybutane (1.0 eq) in anhydrous tert-butanol.

• Add potassium tert-butoxide (1.5 eq) portion-wise at room temperature.

• Heat the reaction mixture to 50-60°C and monitor for the consumption of the starting material by TLC or GC-MS.

• After the reaction is complete or no further conversion is observed, cool the mixture to room temperature.

• Quench the reaction with water and extract with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Analyze the crude product mixture by NMR and GC-MS to identify the products. It is anticipated that elimination products may be significant byproducts.

IV. Elimination Reactions: Synthesis of Vinyl Ethers

The secondary bromide in 2-Bromo-1,4-dichloro-3-ethoxybutane is susceptible to base-induced elimination reactions (E2), which can lead to the formation of unsaturated compounds, such as vinyl ethers.[9][10] The use of a strong, sterically hindered base can favor elimination over substitution.

Mechanistic Rationale

In an E2 mechanism, a strong base abstracts a proton from a carbon atom adjacent to the carbon bearing the leaving group (in this case, the bromine), and the leaving group departs simultaneously, resulting in the formation of a double bond. The regioselectivity of the elimination will depend on the accessibility of the protons and the stability of the resulting alkene.

Caption: E2 Elimination Pathway to Vinyl Ethers.

Experimental Protocol: Synthesis of 1,4-Dichloro-3-ethoxybut-1-ene

Materials:

• 2-Bromo-1,4-dichloro-3-ethoxybutane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 2-Bromo-1,4-dichloro-3-ethoxybutane (1.0 eq) in anhydrous THF and cool to 0°C.

• Add a solution of potassium tert-butoxide (1.5 eq) in THF dropwise to the cooled solution.

• Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude vinyl ether by distillation or column chromatography.

V. Grignard Reagent Formation and Subsequent Reactions

The differential reactivity of the C-Br and C-Cl bonds allows for the selective formation of a Grignard reagent at the more reactive carbon-bromine bond.[11][12][13] This organometallic intermediate can then be reacted with a variety of electrophiles to introduce new carbon-carbon bonds.

Mechanistic Rationale

Magnesium metal inserts into the carbon-bromine bond to form the Grignard reagent. This reaction is typically carried out in an anhydrous ether solvent. The resulting organomagnesium species is a potent nucleophile and can react with electrophiles such as aldehydes, ketones, and carbon dioxide.

Caption: Grignard-based Functionalization Strategy.

Experimental Protocol: Synthesis of 1,4-Dichloro-3-ethoxy-2-methylbutan-2-ol

Step 1: Grignard Reagent Formation

Materials:

• 2-Bromo-1,4-dichloro-3-ethoxybutane

• Magnesium turnings

• Anhydrous diethyl ether

• Iodine (a small crystal for initiation)

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine.

• Add a small amount of a solution of 2-Bromo-1,4-dichloro-3-ethoxybutane (1.0 eq) in anhydrous diethyl ether to the dropping funnel and add a few drops to the magnesium.

• If the reaction does not start (as indicated by the disappearance of the iodine color and gentle refluxing), gently warm the flask.

• Once the reaction has initiated, add the remaining solution of the starting material dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with an Electrophile (e.g., Acetaldehyde)

Materials:

• Grignard reagent solution from Step 1

• Acetaldehyde

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Cool the freshly prepared Grignard reagent to 0°C.

• Add a solution of acetaldehyde (1.1 eq) in anhydrous diethyl ether dropwise to the stirred Grignard solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the resulting alcohol by column chromatography.

VI. Synthesis of Aziridines and Thiiranes

The vicinal arrangement of the bromo and chloro groups at C2 and C1, respectively, provides a potential handle for the synthesis of three-membered heterocyclic rings, namely aziridines and thiiranes.[14][15][16][17]

Mechanistic Rationale

For aziridine synthesis, reaction with a primary amine can lead to nucleophilic attack at the more reactive C-Br bond, followed by intramolecular cyclization with displacement of the adjacent chloride. For thiirane synthesis, a similar sequence with a sulfur nucleophile, such as thiourea or sodium sulfide, can be envisioned.

Experimental Protocol: Synthesis of 2-(Chloromethyl)-3-(1-ethoxy-2-chloroethyl)aziridine (Conceptual)

Materials:

• 2-Bromo-1,4-dichloro-3-ethoxybutane

• Ammonia (or a primary amine)

• A suitable base (e.g., triethylamine)

• A suitable solvent (e.g., methanol)

Procedure:

• Cool a solution of 2-Bromo-1,4-dichloro-3-ethoxybutane (1.0 eq) in methanol to 0°C.

• Bubble ammonia gas through the solution or add a primary amine (2.2 eq) and triethylamine (2.2 eq).

• Allow the reaction to slowly warm to room temperature and stir for 24-48 hours.

• Monitor the reaction by GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Take up the residue in a suitable organic solvent and wash with water to remove salts.

• Dry the organic layer and concentrate.

• Purify the crude product by chromatography.

Conclusion

2-Bromo-1,4-dichloro-3-ethoxybutane is a highly functionalized and versatile starting material for the synthesis of a variety of important chemical entities. The strategic and selective manipulation of its halogen atoms allows for the construction of valuable heterocyclic systems like pyrrolidines, tetrahydrofurans, and potentially oxetanes, aziridines, and thiiranes. Furthermore, its structure is amenable to elimination and organometallic reactions, opening avenues for the synthesis of unsaturated compounds and carbon-chain extended derivatives. The protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug discovery, enabling the exploration of new chemical space and the development of novel molecular architectures.

References

• Science of Synthesis. (n.d.). Oxetanes and Oxetan-3-ones. Thieme.

• Organic Chemistry Portal. (n.d.). Aziridine synthesis by ring closure reaction. Available at: [Link]

• Al-Amin, M., & Jeong, J. H. (2016). Recent synthesis of thietanes. Molecules, 21(11), 1547. Available at: [Link]

• Chemical Communications. (2018).

• DiRocco, D. A., & Rovis, T. (2011). Diastereoselective Synthesis of Highly Substituted Tetrahydrofurans by Pd-Catalyzed Tandem Oxidative Cyclization–Redox Relay Reactions Controlled by Intramolecular Hydrogen Bonding. Journal of the American Chemical Society, 133(27), 10402–10405. Available at: [Link]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2016). Three-component synthesis of highly functionalized aziridines containing a peptide side chain and their one-step transformation into β-functionalized α-ketoamides. Beilstein Journal of Organic Chemistry, 12, 1668–1675. Available at: [Link]

• Denmark Group. (n.d.). An Exploration of Oxetanes: Synthesis and Relevance. University of Illinois Urbana-Champaign.
• University of Wisconsin-Madison. (n.d.). 14 Formation and reaction of a Grignard reagent.

• Wessely, J., & Unsworth, W. P. (2021). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 17, 1323–1385. Available at: [Link]

• Obora, Y., & Ishii, Y. (2011). Iridium-Catalyzed Allylation of Alcohols with Allyl Acetate. Organic Syntheses, 88, 227. Available at: [Link]

• Chemical Communications. (2017). Stereoselective synthesis of 2,3,4-highly substituted oxetanes by intramolecular C–C bond forming Michael addition. Royal Society of Chemistry.

• Jank, K., & Franck, R. W. (2003). A novel synthesis of functionalized tetrahydrofurans by an Oxa-Michael/Michael cyclization of gamma-hydroxyenones. Organic Letters, 5(11), 1813–1816. Available at: [Link]

• ResearchG

• Organic Chemistry Portal. (n.d.). Tetrahydrofuran synthesis. Available at: [Link]

• ResearchGate. (2013). (PDF)
• Chemical Communications. (2021). Synthesis of polysubstituted tetrahydrofurans via visible light-induced De Mayo acetalization of benzoylacetones. Royal Society of Chemistry.

• Wang, Z., Li, X., & Li, Y. (2014). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. Beilstein Journal of Organic Chemistry, 10, 2392–2398. Available at: [Link]

• Organic Syntheses. (n.d.).
• University of California, Irvine. (n.d.). 25. The Grignard Reaction.
• ResearchGate. (n.d.). Synthesis of Substituted Tetrahydrofurans.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). Molecules, 27(15), 4998. Available at: [Link]

• ResearchGate. (n.d.). Base-Mediated Synthesis of 2-Bromobenzoheterocycles | Request PDF.
• University of Victoria. (n.d.). A Chan–Evans–Lam Approach to Trisubstituted Vinyl Ethers.
• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents.
• ChemRxiv. (2020).
• ResearchGate. (n.d.). Methods for Vinyl Ether Synthesis | Request PDF.

• Leah4sci. (2020, February 19). Grignard Reagent, Reaction, Mechanism and Shortcut [Video]. YouTube. Available at: [Link]

• Garst, J. F., & Soriaga, M. P. (2004). Grignard reagent formation. Coordination Chemistry Reviews, 248(7-8), 623–652.
• ResearchGate. (n.d.). Synthesis of thiiranes via the reaction between thiocarbonyl compounds....

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Available at: [Link]

• Fayad, A., El Malti, W., Ameduri, B., & Alaaeddine, A. (2022). Synthesis and characterization of novel functional vinyl ethers that bear various groups. Comptes Rendus. Chimie, 25(G1), 9-18. Available at: [Link]

• Science of Synthesis. (n.d.).
• OUCI. (n.d.). Synthesis of thiiranes, thiirenes, dithiiranes, and thiaziridines.
• Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. (2022). The Journal of Organic Chemistry, 87(23), 15483–15492.
• GIST Scholar. (n.d.).
• ResearchGate. (n.d.).
• BenchChem. (2025).
• Base-Catalyzed Sequential 1,4-Addition/Intramolecular Cyclization/Aromatization Reaction: Synthesis of Benzofuro[3,2- b]pyridines. (2021). Organic Letters, 23(18), 7179–7183.
• The Synthesis of Medium-Sized Rings and Macrocycles via a Cyclisation/Ring Expansion Cascade Reaction. (n.d.). University of York.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. enamine.net [enamine.net]
• 4. Tetrahydrofuran synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 7. d-nb.info [d-nb.info]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and characterization of novel functional vinyl ethers that bear various groups [comptes-rendus.academie-sciences.fr]
• 11. community.wvu.edu [community.wvu.edu]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. youtube.com [youtube.com]
• 14. Aziridine synthesis by ring closure reaction [organic-chemistry.org]
• 15. Recent synthesis of thietanes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Thieme E-Books & E-Journals [thieme-connect.de]
• 17. GIST Scholar: Synthesis of cis-thiiranes as diastereoselective access to epoxide congeners via 4 pi-electrocyclization of thiocarbonyl ylides [scholar.gist.ac.kr]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane

Case ID: BDE-SYN-004 Status: Active Support Level: Tier 3 (Senior Application Scientist) Topic: Yield Optimization & Impurity Control in Haloetherification[1]

Executive Summary & Reaction Logic

Welcome to the Advanced Synthesis Support module. You are likely synthesizing 2-Bromo-1,4-dichloro-3-ethoxybutane via the bromoalkoxylation of 1,4-dichloro-2-butene .[1]

This reaction relies on the electrophilic addition of N-Bromosuccinimide (NBS) to the alkene in the presence of Ethanol (EtOH). While conceptually simple, yield attrition typically stems from three competing pathways: Hydrolysis (formation of the halohydrin), Dibromination (if free Br₂ is present), and Solvolysis of the terminal chlorides.[1]

The Mechanistic Pathway

To fix the yield, you must visualize the competition at the Bromonium Ion stage.

Figure 1: Mechanistic divergence in bromoalkoxylation. The critical control point is the nucleophilic attack on the bromonium ion.

Critical Process Parameters (CPPs)

The following parameters are non-negotiable for yields >85%.

Parameter	Specification	Why it Matters (Causality)
Water Content	< 0.1% (Karl Fischer)	Water is a stronger nucleophile than ethanol.[1] Even trace moisture leads to the halohydrin impurity (2-bromo-1,4-dichloro-3-butanol), which is nearly impossible to separate by distillation due to similar boiling points.[1]
NBS Purity	White Crystalline Solid	Yellow/Orange NBS contains free bromine ( ).[1] Free bromine causes dibromination (2,3-dibromo-1,4-dichlorobutane), reducing yield and complicating purification.[1]
Temperature	-10°C to 0°C (Addition)	Higher temperatures promote the displacement of the terminal chlorines (solvolysis) or elimination reactions, leading to tarry byproducts.[1]
Stoichiometry	1.05 eq NBS	Excess NBS is difficult to remove without hydrolysis during workup. Slight excess ensures conversion without promoting side reactions.[1]

Troubleshooting Guide (FAQ)

Issue 1: "My product contains a persistent hydroxyl impurity (approx. 10-15%)."

Diagnosis: Moisture Contamination (Competitive Hydrolysis). The bromonium ion intermediate was intercepted by water instead of ethanol.

• Immediate Fix: You cannot easily purify this chemically. You must restart.

• Prevention:

  • Use absolute ethanol (200 proof, anhydrous).

  • Flame-dry your glassware and maintain a nitrogen/argon atmosphere.[1]

  • Check your NBS; it is hygroscopic. Dry it in a vacuum desiccator over

    if necessary.

Issue 2: "The reaction mixture turned dark orange/red immediately."

Diagnosis: Free Bromine (

) Presence. This indicates your NBS has degraded, or the reaction is generating via HBr accumulation (HBr + NBS + Succinimide).[1]

• The Consequence: You are making the dibromide impurity.

• Prevention:

  • Recrystallize NBS: Dissolve in hot water (quickly), filter, and dry under vacuum. It must be white.[1]

  • Scavenger: Add a small amount of propylene oxide or solid

    to the reaction to scavenge HBr, preventing the autocatalytic generation of .

Issue 3: "Yield is low (<50%), and NMR shows starting material remaining."

Diagnosis: Incomplete Activation. The reaction is likely stalling due to lack of radical initiation (if radical pathway) or insufficient polarization (ionic pathway).[1]

• Optimization: While this is primarily an ionic mechanism, trace acid catalysis can help.[1] Ensure the reaction warms to room temperature slowly after the initial addition. Do not quench too early.

Issue 4: "I see multiple spots on TLC close to the product."

Diagnosis: Regio- and Stereoisomers. [1]

• Explanation: 1,4-dichloro-2-butene is symmetric, but if you start with a mixture of cis and trans isomers, you will get a mixture of diastereomers (syn/anti addition products).[1]

• Fix: Ensure your starting material is isomerically pure (preferably trans-1,4-dichloro-2-butene).[1] The reaction is stereospecific (anti-addition).[2]

Optimized Experimental Protocol

Objective: Synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane (10g scale). Standard: Anhydrous conditions, Inert Atmosphere.[1]

Reagents

• Substrate: trans-1,4-Dichloro-2-butene (12.5 g, 100 mmol)

• Reagent: N-Bromosuccinimide (NBS), Recrystallized (18.7 g, 105 mmol)[1]

• Solvent: Absolute Ethanol (100 mL), dried over 3Å molecular sieves.

• Catalyst/Additives:

  (catalytic, 2 drops) OR (if acid sensitive).[1]

Step-by-Step Workflow

• Preparation:

  • Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

  • Flush the system with nitrogen for 15 minutes.

• Solvation:

  • Charge the flask with Absolute Ethanol (80 mL) and 1,4-Dichloro-2-butene (12.5 g) .[1]

  • Cool the solution to -5°C using an ice/salt bath.

• Addition (The Critical Step):

  • Note: Adding solid NBS to a liquid can be dangerous if it clumps. Ideally, dissolve NBS in a minimal amount of acetonitrile or add it in small solid portions.[1]

  • Protocol: Add the NBS (18.7 g) in 5 portions over 30 minutes. Maintain internal temperature < 0°C.

  • Visual Check: The solution should remain pale yellow. If it turns orange, slow down.[1]

• Reaction:

  • Allow the mixture to warm to room temperature (20-25°C) naturally over 2 hours.

  • Stir for an additional 4-6 hours.

  • IPC (In-Process Control): Check TLC (Hexane/EtOAc 9:1). Stain with KMnO4.[3] Starting alkene (high Rf) should disappear.[1]

• Workup:

  • Remove most ethanol under reduced pressure (Rotavap) at < 40°C. Do not distill to dryness to avoid unstable concentrated residues.[1]

  • Resuspend the residue in Diethyl Ether (100 mL) or DCM .

  • Wash with Water (2 x 50 mL) to remove succinimide.[1]

  • Wash with Sat.

    (Sodium Thiosulfate) to quench any residual bromine (decolorizes the organic layer).[1]

  • Dry over anhydrous

    , filter, and concentrate.[1]

• Purification:

  • The crude oil is often sufficiently pure (>90%).

  • If necessary, purify via Vacuum Distillation (Note: High boiling point, risk of decomposition) or Flash Column Chromatography (Silica, 0-10% EtOAc in Hexanes).[1]

Diagnostic Workflow (Decision Tree)

Use this logic flow to determine your next step if the experiment fails.

Figure 2: Troubleshooting logic for yield optimization.

References

• Mechanism of Haloetherification

  • Carey, F. A., & Sundberg, R. J.[1] (2007).[1] Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.[1] (Chapter 5: Electrophilic Addition to Carbon-Carbon Multiple Bonds).

  • Schröder, G.[1] (1969).[1] "Reactions of N-Bromosuccinimide with Alkenes." Chemische Berichte. (General mechanism validation).[1]

• NBS Purification & Handling

  • Armarego, W. L. F., & Chai, C. L. L.[1] (2013).[1][2] Purification of Laboratory Chemicals (7th Ed.). Butterworth-Heinemann.[1]

  • Dauben, H. J., & McCoy, L. L.[1] (1959). "N-Bromosuccinimide.[1][4] I. Allylic Bromination, a General Survey of Reaction Variables." Journal of the American Chemical Society, 81(18), 4863–4873.[1] [Link]

• Synthesis of Halo-Ethers (Analogous Chemistry)

  • Sanseverino, A. M., & de Mattos, M. C. S.[1] (2001).[1] "Synthesis of bromoethers by reaction of alkenes with NBS/alcohol." Synthesis, 2001(15), 2231-2234.[1] (Demonstrates the specific NBS/Alcohol protocol for alkenes).

• Stereochemical Considerations

  • House, H. O.[1] (1972).[1] Modern Synthetic Reactions (2nd Ed.). Benjamin. (Discusses stereospecific anti-addition of halogens).

Disclaimer: This guide is intended for qualified research personnel only. Always review the Safety Data Sheet (SDS) for 1,4-dichloro-2-butene (a potential alkylating agent/vesicant) and NBS before proceeding.[1]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. The Regiochemistry of Alkene Addition Reactions - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting the Synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane

Welcome to the technical support center for the synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during this specific reaction. Our approach is rooted in a deep understanding of the underlying chemical principles to provide you with not just solutions, but also the rationale behind them.

Introduction to the Synthesis

The synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane most likely proceeds via an electrophilic addition reaction to 1,4-dichlorobut-2-ene. In this process, a brominating agent, such as N-Bromosuccinimide (NBS), is used in the presence of ethanol, which acts as a nucleophile. The reaction is a variation of halohydrin formation, leading to the desired haloether.

The proposed reaction mechanism involves the formation of a bromonium ion intermediate from the alkene, which is then attacked by the ethanol solvent. This process is regioselective, and controlling the reaction conditions is crucial to favor the desired product and minimize side reactions.

Troubleshooting Guide: Common Reaction Failures

This section addresses specific issues you may encounter during the synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane. Each problem is followed by potential causes and actionable solutions.

Problem 1: Low or No Product Formation

Symptoms:

• TLC or GC-MS analysis shows a significant amount of unreacted 1,4-dichlorobut-2-ene.

• The isolated yield of the desired product is significantly lower than expected.

Potential Cause	Troubleshooting Suggestion	Scientific Rationale
Inactive Brominating Agent	Use a fresh, recently opened bottle of N-Bromosuccinimide (NBS). If the purity is questionable, recrystallize the NBS from hot water.[1]	NBS can decompose over time, especially if exposed to moisture, leading to a lower concentration of the active brominating species. Recrystallization removes impurities like succinimide that can inhibit the reaction.
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 5-10 °C increments, monitoring the reaction progress by TLC or GC-MS.	Electrophilic addition reactions have an activation energy barrier that needs to be overcome. Insufficient thermal energy can lead to a sluggish or stalled reaction.
Inadequate Reaction Time	Extend the reaction time, monitoring the consumption of the starting material at regular intervals.	Some reactions require a longer duration to reach completion. Continuous monitoring will help determine the optimal reaction time without promoting side reactions.
Presence of Radical Inhibitors	Ensure all glassware is clean and free of any potential radical scavengers. If a radical pathway is suspected as a minor contributor, adding a radical initiator like AIBN or benzoyl peroxide in catalytic amounts might be considered, though the primary mechanism is ionic.	While the main pathway is electrophilic addition, trace radical reactions can be influenced by inhibitors.

Problem 2: Formation of Multiple Products (Low Purity)

Symptoms:

• TLC plate shows multiple spots close to the expected product spot.

• ¹H NMR or GC-MS of the crude product indicates the presence of several isomers or byproducts.

Potential Cause	Troubleshooting Suggestion	Scientific Rationale
Over-bromination (Formation of Dibromo-dichloro-butane)	Use a stoichiometric amount of NBS (1.0-1.1 equivalents). Add the NBS portion-wise or as a solution in the reaction solvent over a period of time.	Adding the brominating agent slowly helps to maintain a low concentration of bromine in the reaction mixture, minimizing the chance of a second bromination event on the newly formed product or starting material.[2]
Formation of Regioisomers	Control the reaction temperature. Lower temperatures (e.g., 0-10 °C) often favor the kinetic product, which may be the desired regioisomer.	The attack of the nucleophile (ethanol) on the bromonium ion intermediate can occur at two different carbons. The regioselectivity is influenced by both electronic and steric factors, which can be temperature-dependent. The formation of halohydrins from alkenes is a regioselective process.[3]
Allylic Bromination	Conduct the reaction in the dark and avoid radical initiators unless a radical pathway is intended. Use a polar solvent like ethanol, which favors the ionic electrophilic addition mechanism over a radical pathway.	N-Bromosuccinimide can also participate in radical allylic bromination, especially in non-polar solvents and in the presence of light or radical initiators.[1][4]
Formation of 1,2-dibromo-1,4-dichlorobutane	Ensure a sufficient excess of ethanol is used as the solvent.	In the absence of a sufficient concentration of the ethanol nucleophile, the bromide ion (from HBr formed as a byproduct or from the brominating agent itself) can compete and attack the bromonium ion, leading to the dibrominated product.[2]

Problem 3: Difficult Purification

Symptoms:

• Co-elution of impurities with the product during column chromatography.

• Inability to obtain a pure product after multiple purification attempts.

Potential Cause	Troubleshooting Suggestion	Scientific Rationale
Similar Polarity of Product and Impurities	Optimize the solvent system for column chromatography. A less polar eluent system (e.g., hexane/ethyl acetate or hexane/dichloromethane gradients) may improve separation. Consider using a different stationary phase, such as alumina.	Closely related isomers and byproducts often have very similar polarities, making them difficult to separate on silica gel. Fine-tuning the mobile phase polarity or changing the adsorbent can alter the retention factors and improve resolution.[5]
Thermal Instability of the Product	Use purification techniques that do not require high temperatures, such as column chromatography instead of distillation. If distillation is necessary, perform it under high vacuum to lower the boiling point.	Halogenated ethers can be susceptible to decomposition or elimination reactions at elevated temperatures.
Presence of Acidic Impurities	Wash the crude product with a dilute aqueous solution of sodium bicarbonate or sodium thiosulfate during the work-up.	The reaction can generate acidic byproducts like HBr. These can be removed with a mild base wash, which can also help to prevent acid-catalyzed decomposition of the product during storage or purification.

Frequently Asked Questions (FAQs)

Q1: What is the expected reaction mechanism for the synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane from 1,4-dichlorobut-2-ene?

A1: The reaction proceeds through an electrophilic addition mechanism. The double bond of 1,4-dichlorobut-2-ene attacks the electrophilic bromine of the brominating agent (e.g., NBS) to form a cyclic bromonium ion intermediate. The ethanol solvent then acts as a nucleophile, attacking one of the carbons of the bromonium ion in an anti-addition fashion, leading to the formation of the bromo-ethoxy product.

Q2: Which brominating agent is best for this reaction?

A2: N-Bromosuccinimide (NBS) is a common and effective choice for this type of transformation. It is a solid that is easier and safer to handle than liquid bromine.[1] It also helps to maintain a low concentration of bromine in the reaction, which can minimize side reactions like dibromination.

Q3: How does the regioselectivity of the ethanol attack on the bromonium ion affect the final product?

A3: The attack of ethanol on the unsymmetrical bromonium ion can theoretically lead to two different regioisomers: 2-Bromo-1,4-dichloro-3-ethoxybutane and 3-Bromo-1,4-dichloro-2-ethoxybutane. The preferred site of attack is influenced by the electronic and steric environment of the two carbons in the bromonium ion. Generally, in the absence of strong directing groups, a mixture of regioisomers can be expected. The reaction follows the Markovnikov pathway, where the nucleophile attaches to the more substituted carbon.[3]

Q4: What are the key safety precautions to take during this reaction?

A4: 1,4-dichlorobut-2-ene is toxic and a suspected carcinogen.[6] Brominating agents like NBS are irritants. The reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

Experimental Protocols

General Procedure for the Synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,4-dichlorobut-2-ene (1.0 eq) in anhydrous ethanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add N-Bromosuccinimide (1.1 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC or GC-MS.

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Visualizing the Process

Reaction Workflow

Caption: A typical workflow for the synthesis and purification of 2-Bromo-1,4-dichloro-3-ethoxybutane.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting common reaction failures.

References

• N-Bromosuccinimide - Wikipedia. Available from: [Link]

• BYJU'S. Synthesis of Halohydrin. Available from: [Link]

• Beilstein Journals. Supplementary Information. Available from: [Link]

• Porter, D.J.; Stewart, A. T.; and Wigal, C. T. J. Chem. Ed. 1995, 72, 1039.

• Agilent Technologies, Inc. Volatile halogenated hydrocarbons. Available from: [Link]

• OrgoSolver. Allylic Bromination (NBS, hv) | Radical Mechanism + Traps. Available from: [Link]

• Chromatography Forum. HPLC separation of related halogenated aromatic, any one?? Available from: [Link]

• Regalado, E. L., et al. (2019). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ResearchGate. Available from: [Link]

• Master Organic Chemistry. Bromination of Alkenes - The Mechanism. Available from: [Link]

• Chemia. Addition of bromine to alkenes, bromohydrination of alkenes, synthesis of bromoalkanes from alcohols:NBS bromination reactions (3):N-bromo compounds(5):Discussion series on bromination/iodination reactions 5. Available from: [Link]

• The Organic Chemistry Tutor. Halogenation & Halohydrin Synthesis (IOC 33). YouTube. Available from: [Link]

• ResearchGate. Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Available from: [Link]

• Matthew Donahue. Regioselectivity in Radical Bromination in Organic Chemistry. YouTube. Available from: [Link]

• Asian Journal of Organic & Medicinal Chemistry. A Facile, Efficient and Eco-Friendly Synthesis of α-Bromoacetophenones using Ultrasound Waves. Available from: [Link]

• Chemical Communications (RSC Publishing). Highly efficient synthesis of enantioenriched vicinal halohydrins via Ir-catalyzed asymmetric hydrogenation using dynamic kinetic resolution. Available from: [Link]

• Chemistry LibreTexts. 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. Available from: [Link]

• ResearchGate. Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported. Available from: [Link]

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). Available from: [Link]

• Chemistry Steps. Allylic Bromination by NBS with Practice Problems. Available from: [Link]

• PMC. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. Available from: [Link]

• Beilstein Journals. Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane). Available from: [Link]

• ChemRxiv. Synthesis and styrene copolymerization of novel bromo, chloro, and fluoro ring-substituted isobutyl phenylcyanoacrylates. Available from: [Link]

• Separation and identification of isomeric hydrocarbons by capillary gas chromatography and hyphenated spectrometric techniques. Available from: [Link]

• Organic Syntheses. DI-tert-BUTOXYETHYNE. Available from: [Link]

• Pearson. What will be the major product obtained from the reaction of Br2 with 1-butene if the reaction is carried out in (a) dichloromethane and (b) water? Available from: [Link]

• PubMed. Synthesis of (E)-4-Bromo-3-methoxybut-3-en-2-one, the Key Fragment in the Polyhydroxylated Chain Common to Oscillariolide and Phormidolides A-C. Available from: [Link]

• Organic Chemistry Portal. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Available from: [Link]

• CHEMISTRY 1000. Nuclear Magnetic Resonance Spectroscopy. Available from: [Link]

• PMC. Synthesis of Substituted 1,4-Dienes by Direct Alkylation of Allylic Alcohols. Available from: [Link]

• European Patent Office. Efficient cis-to-trans isomerization of 1, 4-dihalobutene-2.

• Doc Brown's Chemistry. The electrophilic addition of bromine to alkenes. Available from: [Link]

• ResearchGate. The representation of possible stereo isomers and their Newmann projections of 2-bromo-1- chloropropanol. Available from: [Link]

• Biological Magnetic Resonance Bank. bmse000568 1,2-dichloroethane at BMRB. Available from: [Link]

• Leah4sci. Halohydrin Formation - Alkene Reaction Mechanism. YouTube. Available from: [Link]

• PubChem. (Z)-1,4-dichlorobut-2-ene;(E)-1,4-dichlorobut-2-ene. Available from: [Link]

• PubChem. 1,4-Dichloro-2-butene. Available from: [Link]

• Chemistry Stack Exchange. The major product of 1,4-pentadiene NBS bromination. Available from: [Link]

• Chemistry LibreTexts. 10.4: Reactions of Alkenes- Addition of Bromine and Chlorine to Alkenes. Available from: [Link]

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. Halohydrins from Alkenes - Chemistry Steps [chemistrysteps.com]
• 3. rsc.org [rsc.org]
• 4. orgosolver.com [orgosolver.com]
• 5. researchgate.net [researchgate.net]
• 6. 1,4-Dichloro-2-butene | C4H6Cl2 | CID 15122 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation of 2-Bromo-1,4-dichloro-3-ethoxybutane

Welcome to the technical support center for 2-Bromo-1,4-dichloro-3-ethoxybutane. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and the reliability of your results.

Introduction to the Stability of 2-Bromo-1,4-dichloro-3-ethoxybutane

2-Bromo-1,4-dichloro-3-ethoxybutane is a polyhalogenated ether, a class of compounds often used as intermediates in organic synthesis. The stability of this molecule is dictated by the interplay of its functional groups: a secondary bromide, a primary chloride, another primary chloride, and an ether linkage. Understanding the inherent reactivity of these groups is crucial for predicting potential degradation pathways and for designing robust experimental protocols.

The C-Br bond is generally weaker and the bromide ion is a better leaving group compared to the C-Cl bond and the chloride ion.[1][2][3] This suggests that the secondary bromide is the most likely site for initial reactivity under many conditions. The presence of an ether oxygen can also influence the reactivity of the adjacent alkyl halide through inductive effects.

This guide will delve into the common degradation pathways, provide troubleshooting for unexpected experimental outcomes, and answer frequently asked questions to support your work with 2-Bromo-1,4-dichloro-3-ethoxybutane.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Bromo-1,4-dichloro-3-ethoxybutane?

A1: The primary degradation pathways for 2-Bromo-1,4-dichloro-3-ethoxybutane are expected to be nucleophilic substitution and elimination reactions, primarily at the more reactive C-Br bond.[1][2] Hydrolysis, reaction with nucleophilic solvents, or decomposition in the presence of bases are common scenarios. Under strong acidic conditions, cleavage of the ether bond is also possible.[4][5]

Q2: Which halogen is more likely to be displaced in a reaction?

A2: The bromide at the 2-position is significantly more likely to be displaced than the chlorides at the 1- and 4-positions. This is due to two main factors: the C-Br bond is weaker than the C-Cl bond, and the bromide ion (Br⁻) is a more stable, and therefore better, leaving group than the chloride ion (Cl⁻).[1][2][3] The order of leaving group ability for halogens is generally I⁻ > Br⁻ > Cl⁻ > F⁻.[1]

Q3: How does the ethoxy group affect the stability of the molecule?

A3: The ethoxy group can influence the reactivity of the adjacent C-Br bond through its electron-withdrawing inductive effect, which can slightly decrease the electron density at the carbon, making it more susceptible to nucleophilic attack. However, the ether linkage itself is relatively stable and requires strong acidic conditions for cleavage.[4][5]

Q4: What are the optimal storage conditions for 2-Bromo-1,4-dichloro-3-ethoxybutane?

A4: To minimize degradation, 2-Bromo-1,4-dichloro-3-ethoxybutane should be stored in a cool, dry, and dark place in a tightly sealed container. It should be kept away from strong bases, acids, and nucleophiles. Inert atmosphere storage (e.g., under argon or nitrogen) can also be considered to prevent reaction with atmospheric moisture.

Q5: I am seeing unexpected peaks in my GC-MS analysis after a reaction. What could they be?

A5: Unexpected peaks could be due to a variety of degradation products. Common possibilities include:

• Substitution products: Where the bromine has been replaced by a nucleophile from your reaction mixture or solvent (e.g., a hydroxyl group from water, leading to an alcohol).

• Elimination products: Formation of an alkene through dehydrobromination.

• Ether cleavage products: If your reaction was conducted under strong acidic conditions.

• Products of reaction at the C-Cl bond: Although less likely, under forcing conditions, the chloride could also be substituted.

Refer to the Troubleshooting Guide below for a more detailed workflow to identify these impurities.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the handling and use of 2-Bromo-1,4-dichloro-3-ethoxybutane.

Issue 1: Loss of Starting Material and Appearance of Unknown Impurities

Logical Workflow for Troubleshooting Impurity Formation

Caption: Troubleshooting workflow for identifying degradation products.

Possible Causes and Solutions:

Observation	Potential Cause	Suggested Action & Explanation
New peak with M-HBr mass	Elimination Reaction: The compound has undergone dehydrobromination, likely due to the presence of a base.	Neutralize the reaction mixture and work up under neutral or slightly acidic conditions. If a base is required, consider using a non-nucleophilic, sterically hindered base to favor elimination if that is the desired outcome, or a weaker base if substitution is desired.
New peak with M-Br+OH mass	Hydrolysis: Trace amounts of water in solvents or reagents have reacted with the alkyl bromide.	Use anhydrous solvents and reagents. Perform reactions under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.
New peak with M-Br+Nu mass (where Nu is a solvent or reagent molecule)	Nucleophilic Substitution: A nucleophile present in the reaction has displaced the bromide.	If this is an undesired side reaction, consider using a less nucleophilic solvent. If the nucleophile is a reagent, stoichiometry and reaction temperature control can help minimize side reactions.
Multiple new peaks, some with significantly lower mass	Ether Cleavage: Reaction under strong acidic conditions (e.g., HBr, HI) can cleave the ether bond.	Avoid strong acids unless ether cleavage is the intended reaction. Use of HCl is less likely to cause cleavage compared to HBr or HI.[6]
Broad or tailing peaks in GC analysis	On-column Degradation: The compound may be degrading on the GC column, especially at high injector or column temperatures.	Lower the injector temperature. Use a less acidic or more inert GC column. Check for active sites on the column or in the liner and replace if necessary.

Issue 2: Inconsistent Reaction Yields or Rates

Possible Causes and Solutions:

Observation	Potential Cause	Suggested Action & Explanation
Slower than expected reaction rate	Steric Hindrance: The secondary nature of the C-Br bond and the presence of adjacent bulky groups may slow down SN2 reactions.	Increase the reaction temperature to overcome the activation energy barrier. Use a less sterically hindered nucleophile if possible.
Reaction does not go to completion	Equilibrium: The reaction may be reversible.	Use a large excess of the nucleophile to drive the equilibrium towards the product side. Remove the leaving group (e.g., by precipitation with a silver salt) if feasible.
Variable reaction rates between batches	Inconsistent Reagent Quality: Purity of the 2-Bromo-1,4-dichloro-3-ethoxybutane or other reagents may vary.	Verify the purity of the starting material using a suitable analytical method (e.g., GC-MS, NMR) before use. Ensure all reagents are of high purity and are properly stored.

Experimental Protocols

Protocol 1: General Procedure for Monitoring Stability by GC-MS

This protocol provides a framework for assessing the stability of 2-Bromo-1,4-dichloro-3-ethoxybutane under specific conditions (e.g., in a particular solvent at a set temperature).

• Sample Preparation:

  • Prepare a stock solution of 2-Bromo-1,4-dichloro-3-ethoxybutane of known concentration (e.g., 1 mg/mL) in the solvent of interest.

  • Transfer aliquots of the stock solution into several vials.

  • Store the vials under the desired experimental conditions (e.g., room temperature, 40°C, protected from light).

• GC-MS Analysis:

  • At specified time points (e.g., 0, 24, 48, 72 hours), take an aliquot from one of the vials.

  • If necessary, dilute the aliquot to a suitable concentration for GC-MS analysis.

  • Inject the sample into the GC-MS system.

• Suggested GC-MS Parameters:

  • Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is a good starting point for separating halogenated compounds.[7]

  • Injector Temperature: 250°C (can be optimized to prevent thermal degradation).

  • Oven Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 40-500.

• Data Analysis:

  • Monitor the peak area of the parent compound over time to determine the rate of degradation.

  • Identify any new peaks that appear by analyzing their mass spectra and comparing them to the expected fragmentation patterns of potential degradation products.

Workflow for Stability Testing

Caption: Workflow for conducting a stability study of 2-Bromo-1,4-dichloro-3-ethoxybutane.

Conclusion

The stability of 2-Bromo-1,4-dichloro-3-ethoxybutane is a critical factor in its successful application in research and development. By understanding the fundamental principles of its potential degradation pathways—primarily nucleophilic substitution and elimination at the C-Br bond, and ether cleavage under strong acid conditions—researchers can proactively design experiments to minimize unwanted side reactions. This guide provides a foundation for troubleshooting common issues and a framework for systematically evaluating the stability of this compound. For further assistance, always refer to the material safety data sheet (MSDS) and consider consulting with a specialist in organic chemistry.

References

• Brainly. (2023). Based on your answer to the above question, which is the better leaving group, Br⁻ or Cl⁻? Briefly explain. Available at: [Link]

• Pearson+. (n.d.). Which substitution reaction takes place more rapidly? d. CH3CH2Cl... Available at: [Link]

• Shen, L., et al. (2025). The Analysis of Halogenated Flame Retardants by GC-HRMS in Environmental Samples. ResearchGate. Available at: [Link]

• Reddit. (2025). Why is chlorine the right leaving group but not bromine (or iodine)? Available at: [Link]

• Song, M., et al. (2015). Anaerobic degradation of polychlorinated biphenyls (PCBs) and polychlorinated biphenyls ethers (PBDEs), and microbial community dynamics of electronic waste-contaminated soil. PubMed. Available at: [Link]

• Ellesmere College. (n.d.). OCR A level Chemistry - 4.2.2 (d) Trend in the rates of Hydrolysis of Primary Haloalkanes. Available at: [Link]

• Chorier, E., et al. (2014). Headspace GC-MS for the Determination of Halogenated Hydrocrabons, Ethers and Aromatic Volatiles in Fabric and Leather. Journal of the American Leather Chemists Association. Available at: [Link]

• Orango. (2025). What Makes a Good Leaving Group in Organic Chemistry? Available at: [Link]

• Polder, A., et al. (2013). Determination of emerging halogenated flame retardants and polybrominated diphenyl ethers in serum by gas chromatography mass spectrometry. PubMed. Available at: [Link]

• Shen, L., et al. (2009). Analysis of Halogenated Flame Retardants by GC-HRMS in Environmental Samples. Journal of Chromatographic Science. Available at: [Link]

• Pearson. (n.d.). Reactions of Alcohols, Ethers, Epoxides, Amines, and Sulfur-Containing Compounds. Available at: [Link]

• Reddit. (2020). Better Leaving Group: Bromide VS Chloride. Available at: [Link]

• Peng, H., et al. (2023). Polychlorinated Diphenyl Ethers in the Environment: A Review and Future Perspectives. MDPI. Available at: [Link]

• Scribd. (n.d.). Hydrolysis Rates of Halogenoalkanes Experiment. Available at: [Link]

• Save My Exams. (2025). Hydrolysis of Halogenoalkanes (Edexcel A Level Chemistry): Revision Note. Available at: [Link]

• Save My Exams. (2025). Relative Rates of Nucleophilic Substitution (HL) (DP IB Chemistry): Revision Note. Available at: [Link]

• CK-12 Foundation. (2026). Physical and Chemical Properties of Ethers. Available at: [Link]

• Chemistry Stack Exchange. (2021). Comparing the rates of hydrolysis of different haloalkanes. Available at: [Link]

• Wikipedia. (n.d.). Flame retardant. Available at: [Link]

• ResearchGate. (2025). Anaerobic degradation of Polychlorinated Biphenyls (PCBs) and Polychlorinated Biphenyls Ethers (PBDEs), and microbial community dynamics of electronic waste-contaminated soil. Available at: [Link]

• Physics & Maths Tutor. (n.d.). Edexcel International Chemistry A-level Practical 5 - Investigating the Rates of Hydrolysis of Halogenoalkanes. Available at: [Link]

• SIELC Technologies. (2018). Separation of 1-Bromobutane on Newcrom R1 HPLC column. Available at: [Link]

• Restek. (n.d.). A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Available at: [Link]

• Chemistry Steps. (2020). Reactions of Ethers-Ether Cleavage. Available at: [Link]

• MDPI. (2024). Photochemical Degradation of Some Halogenated Anesthetics in Air. Available at: [Link]

• Chemistry LibreTexts. (2021). 12.1: Reactions of Ethers. Available at: [Link]

• Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Available at: [Link]

• Chemistry Stack Exchange. (2020). Relative reactivity of alkyl and aryl halides in nucleophilic-substitution reactions. Available at: [Link]

• Michigan State University. (n.d.). Alkyl Halide Reactivity. Available at: [Link]

• Reddit. (2013). Cl vs Br in SN1 and SN2 reactions. Available at: [Link]

• Ciesielski, R., & den Boer, E. (2013). Thermal decomposition of selected chlorinated hydrocarbons during gas combustion in fluidized bed. PMC. Available at: [Link]

• Latowski, T., & Zelent, B. (2025). Photochemical radical chain dehalogenation of some simple organic halogen compounds. ResearchGate. Available at: [Link]

• Altarawneh, M., et al. (2025). Formation of toxic compounds in the thermal decomposition of 1,3-dichloropropene. Open Research Newcastle. Available at: [Link]

• Gao, W., et al. (n.d.). Identification of the Released and Transformed Products during the Thermal Decomposition of a Highly Chlorinated Paraffin. ResearchGate. Available at: [Link]

• ZirChrom. (n.d.). Advances in Bromine Speciation by HPLC/ICP-MS. Available at: [Link]

• ACS Publications. (n.d.). Laser UV photofragmentation of halogenated molecules. Selective bond dissociation and wavelength-specific quantum yields for excited iodine (2P1/2) and bromine (2P1/2) atoms. The Journal of Physical Chemistry. Available at: [Link]

• SIELC Technologies. (2025). HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column. Available at: [Link]

• ACS Publications. (n.d.). THE CHLORINATION OF DIETHYL ETHER AT LOW TEMPERATURES1,2. The Journal of Organic Chemistry. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Bromide ion. Available at: [Link]

• SciSpace. (n.d.). On the detection and determination of halogens in organic compounds. Available at: [Link]

• Institute of Science, Nagpur. (n.d.). Identification of Organic Compound by Organic Qualitative Analysis. Available at: [Link]

• Wikipedia. (n.d.). Bioremediation of polychlorinated biphenyls. Available at: [Link]

• Svobodova, K., et al. (n.d.). Degradation Products of Polychlorinated Biphenyls and Their In Vitro Transformation by Ligninolytic Fungi. PMC. Available at: [Link]

• Spectroscopy Online. (2023). Halogenated Organic Compounds. Available at: [Link]

Sources

• 1. brainly.com [brainly.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. theorango.com [theorango.com]
• 4. CK12-Foundation [flexbooks.ck12.org]
• 5. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for 2-Bromo-1,4-dichloro-3-ethoxybutane Synthesis

Welcome to the Technical Support Center for the synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical assistance and troubleshooting for challenges encountered during this specific synthesis. Our goal is to equip you with the knowledge to make informed decisions on catalyst selection and optimize your reaction conditions for a successful outcome.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic strategies for the synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane?

A1: The synthesis of this halogenated ether typically involves a multi-step process. The key catalytic steps are the etherification to introduce the ethoxy group and the bromination of an appropriate precursor. The two main catalytic approaches you will encounter are:

• Lewis Acid Catalysis for Etherification: Lewis acids are crucial for activating the substrate to facilitate the nucleophilic attack by ethanol.[1] Common Lewis acids include metal triflates, which have shown high activity and selectivity in etherification reactions.[2] Other options include halides of aluminum, tin, and zinc.[1][3]

• Phase Transfer Catalysis (PTC) for Halogenation: PTC is a powerful technique for reactions involving reactants in different phases, such as an aqueous inorganic reagent and an organic substrate.[4][5] In this synthesis, a phase transfer catalyst can facilitate the transfer of the brominating agent to the organic phase, enhancing the reaction rate and yield.[4][6] Quaternary ammonium salts like benzyltriethylammonium chloride (TEBA) and tetrabutylammonium bromide (TBAB) are commonly employed.[4]

Q2: How do I choose between different Lewis acid catalysts for the etherification step?

A2: The choice of a Lewis acid catalyst depends on several factors, including substrate reactivity, desired selectivity, and reaction conditions.

• Reactivity: Metal triflates, such as bismuth triflate (Bi(OTf)₃), are often highly active and can catalyze the reaction under milder conditions compared to traditional Lewis acids like AlCl₃ or SnCl₄.[2]

• Selectivity: Some Lewis acids may lead to side reactions. It's essential to screen a few catalysts to find the one that provides the highest selectivity for the desired ethoxybutane derivative.

• Handling and Cost: Consider the practical aspects. Some Lewis acids are more sensitive to moisture and air than others, requiring stricter anhydrous conditions. Cost and availability are also important considerations for larger-scale synthesis.

Q3: What is the role of a phase transfer catalyst in the bromination step, and which one should I select?

A3: A phase transfer catalyst (PTC) is essential when your brominating agent (e.g., an inorganic bromide salt) is in an aqueous phase and your organic substrate is in a non-polar organic solvent. The PTC transports the bromide anion from the aqueous phase to the organic phase, where it can react with the substrate.[4][5]

Commonly used PTCs include:

• Quaternary Ammonium Salts: Tetrabutylammonium bromide (TBAB) and benzyltriethylammonium chloride (TEBA) are effective and widely available.[4]

• Phosphonium Salts: These are often more thermally stable than their ammonium counterparts.[5]

• Crown Ethers: These can be very effective but are generally more expensive.[4]

For most applications, starting with a common quaternary ammonium salt like TBAB is a cost-effective and efficient choice.

Q4: Can N-Bromosuccinimide (NBS) be used for the bromination step? What are the advantages?

A4: Yes, N-Bromosuccinimide (NBS) is an excellent alternative to using elemental bromine, especially when selectivity is a concern.[7]

Advantages of using NBS:

• Selectivity: NBS is a source of a low concentration of bromine, which can help to avoid over-bromination and other side reactions.[7][8]

• Handling: NBS is a solid and is generally easier and safer to handle than liquid bromine.[9]

• Mechanism: In the presence of a radical initiator (like AIBN or benzoyl peroxide) and light, NBS can facilitate allylic or benzylic bromination via a free-radical mechanism.[7][10] This can be highly selective for the desired position.

Troubleshooting Guide

This section addresses specific issues you might encounter during the synthesis of 2-Bromo-1,4-dichloro-3-ethoxybutane.

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield in Etherification Step	1. Incomplete reaction. 2. Catalyst deactivation. 3. Unfavorable equilibrium.	1. Increase reaction time or temperature. Consider a more active Lewis acid catalyst like Bi(OTf)₃.[2] 2. Ensure anhydrous conditions, as water can deactivate many Lewis acids.[11] 3. Remove water formed during the reaction using a Dean-Stark trap or molecular sieves.
Formation of Multiple Products in Bromination	1. Over-bromination (di- or tri-brominated products). 2. Isomeric byproducts.	1. Use a stoichiometric amount of the brominating agent. Slow, dropwise addition can also help.[12] NBS is often preferred to minimize over-bromination.[9] 2. Optimize reaction temperature and catalyst to improve regioselectivity. The choice of solvent can also influence selectivity.
Reaction Stalls Before Completion	1. Insufficient catalyst. 2. Catalyst poisoning.	1. Add an additional portion of the catalyst. 2. Purify starting materials to remove any impurities that might poison the catalyst.
Difficult Purification of the Final Product	1. Presence of unreacted starting materials. 2. Formation of closely related byproducts.	1. Ensure the reaction goes to completion by monitoring with TLC or GC. 2. Employ column chromatography for purification. A gradient elution with a non-polar solvent system (e.g., hexane/ethyl acetate) is often effective.[9]

Experimental Workflow & Methodologies

A generalized two-step protocol for the synthesis is outlined below. Note: These are general guidelines and may require optimization for your specific setup.

Step 1: Lewis Acid-Catalyzed Etherification

Caption: Workflow for Lewis Acid-Catalyzed Etherification.

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the dichloro-butenol precursor in an anhydrous solvent (e.g., dichloromethane).

• Reagent Addition: Add an excess of ethanol, followed by a catalytic amount of the chosen Lewis acid (e.g., 0.01-0.1 molar equivalents).[3]

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture and quench with a suitable aqueous solution (e.g., saturated sodium bicarbonate). Extract the product with an organic solvent.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or vacuum distillation.

Step 2: Phase Transfer-Catalyzed Bromination

Caption: Workflow for Phase Transfer-Catalyzed Bromination.

• Reaction Setup: Combine the 1,4-dichloro-3-ethoxybutane intermediate, an organic solvent, and the aqueous solution of the brominating agent (if applicable) in a round-bottom flask.

• Catalyst Addition: Add a catalytic amount of the phase transfer catalyst (e.g., 1-5 mol%).

• Reaction: Stir the biphasic mixture vigorously at the appropriate temperature. Monitor the reaction progress by TLC or GC.

• Work-up: After completion, separate the organic layer. Wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the final product by column chromatography or recrystallization.

Understanding the Mechanisms

A sound understanding of the reaction mechanisms is critical for troubleshooting and optimization.

Lewis Acid-Catalyzed Etherification Mechanism

Sources

• 1. Lewis acid catalysis - Wikipedia [en.wikipedia.org]
• 2. Catalytic etherification of glycerol with short chain alkyl alcohols in the presence of Lewis acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. EP0679627A1 - Process for the preparation of halogenated ethers - Google Patents [patents.google.com]
• 4. alfachemic.com [alfachemic.com]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. orgosolver.com [orgosolver.com]
• 8. theses.gla.ac.uk [theses.gla.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Technical Guide: Efficacy of 2-Bromo-1,4-dichloro-3-ethoxybutane as an Intermediate

Executive Summary

2-Bromo-1,4-dichloro-3-ethoxybutane (CAS: 1597542-50-1) is a specialized tetra-functionalized C4 building block. Unlike standard intermediates such as 1,4-dichloro-2-butene or epichlorohydrin, this compound offers a pre-installed vicinal bromine/ethoxy motif. Its primary efficacy lies in the regioselective synthesis of 3-ethoxy-4-substituted pyrrolidines and tetrahydrofurans , critical scaffolds in modern kinase inhibitors and GPCR ligands.

This guide evaluates its performance against conventional alternatives, detailing synthetic protocols, mechanistic advantages, and safety considerations.

Chemical Profile & Structural Logic[1]

The molecule features a butane backbone with terminal chlorides (leaving groups for cyclization) and an internal vicinal pair (Br and OEt). This specific arrangement allows for "programmed" reactivity.

Property	Specification
CAS Number	1597542-50-1
Molecular Formula	C₆H₁₁BrCl₂O
Molecular Weight	249.96 g/mol
Core Structure	Vicinal Halo-Ether on C4 Chain
Primary Reactivity	Nucleophilic substitution (Sɴ2) at C1/C4; Elimination/Substitution at C2

Mechanistic Advantage

The ethoxy group at C3 acts as a stable, non-participating directing group during cyclization, while the bromine at C2 provides a reactive handle for further functionalization (e.g., Suzuki coupling or nucleophilic displacement) after the ring is formed. This orthogonal reactivity is superior to symmetrical intermediates like 2,3-dibromo-1,4-dichlorobutane.

Comparative Efficacy Analysis

The following table contrasts 2-Bromo-1,4-dichloro-3-ethoxybutane with standard alternatives for synthesizing 3,4-functionalized heterocycles.

Table 1: Performance Comparison

Feature	2-Bromo-1,4-dichloro-3-ethoxybutane	2,3-Dibromo-1,4-dichlorobutane	1,4-Dichloro-2,3-epoxybutane
Target Motif	3-Ethoxy-4-functionalized rings	3,4-Dihalo rings	3,4-Hydroxy/Amino rings
Regioselectivity	High (Steric/Electronic bias)	Low (Symmetrical)	Moderate (Ring opening bias)
Step Count	2 Steps (Cyclization → Substitution)	3 Steps (Cyclization → Alkoxylation → Substitution)	2 Steps (Cyclization → Opening)
Yield (Cyclization)	85-92% (Typical)	70-80%	60-75% (Polymerization risk)
Stereocontrol	Trans-selective (via bromonium ion)	Trans-selective	Cis/Trans mix (depending on origin)
Handling	Liquid, stable at RT	Solid/Liquid mix, lachrymator	Volatile, unstable epoxide

Key Insight: Using the title compound eliminates the difficult post-cyclization alkoxylation step required when using dibromo-intermediates, which often leads to elimination side products (dienes).

Experimental Protocols

Protocol A: Synthesis of the Intermediate

Rationale: Bromoalkoxylation of alkenes is the most efficient route to vicinal halo-ethers.

Starting Material: 1,4-Dichloro-2-butene (Trans isomer preferred).[1][2]

• Setup: Charge a reactor with 1,4-dichloro-2-butene (1.0 eq) and absolute Ethanol (10 vol).

• Reagent Addition: Cool to 0°C. Add N-Bromosuccinimide (NBS, 1.1 eq) portion-wise over 30 minutes to control exotherm.

• Reaction: Stir at 25°C for 4–6 hours. Monitor by TLC/GC (Disappearance of alkene).

• Workup: Quench with aqueous Na₂S₂O₃ (to remove excess bromine). Extract with tert-butyl methyl ether (TBME).

• Purification: Vacuum distillation or silica plug filtration.

  • Target Yield: 88–94%.

  • Purity: >98% (GC).[3]

Protocol B: Application – Synthesis of N-Benzyl-3-bromo-4-ethoxypyrrolidine

Rationale: Demonstrates the utility in heterocycle formation.

• Cyclization: Dissolve 2-Bromo-1,4-dichloro-3-ethoxybutane (1.0 eq) in Acetonitrile.

• Nucleophile: Add Benzylamine (1.05 eq) and DIPEA (2.5 eq).

• Conditions: Heat to 60°C for 12 hours. The amine displaces both terminal chlorides.

• Outcome: Formation of the pyrrolidine ring with the 3-bromo and 4-ethoxy groups intact.

  • Note: The trans relationship is generally preserved from the intermediate.

Mechanistic Pathway Visualization

The diagram below illustrates the synthesis of the intermediate and its conversion into a functionalized pyrrolidine scaffold.

Figure 1: Synthetic flow from commodity chemical to high-value pyrrolidine scaffold.

Safety & Handling (E-E-A-T)

Critical Warning: As a beta-halo ether with mustard-like structural motifs (Cl-CH2-CH2-X), this compound must be treated as a potential alkylating agent and vesicant .

• Containment: Handle only in a certified fume hood. Use double-gloving (Nitrile over Laminate).

• Neutralization: In case of spill, treat with 10% aqueous ammonia or dilute NaOH to hydrolyze the alkyl halides.

• Storage: Store at 2–8°C under Argon. Ether linkages can form peroxides; test periodically if stored for >6 months.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15122, 1,4-Dichloro-2-butene. Retrieved from [Link]

• NIST Chemistry WebBook. Reaction Thermochemistry of Halogenated Butenes. Retrieved from [Link]

Sources

• 1. 2-Butene, 1,4-dichloro-, (E)- [webbook.nist.gov]
• 2. US3901950A - Process for the chlorination of trans-1,4-dichloro-2-butene to meso-1,2,3,4-tetrachlorobutane - Google Patents [patents.google.com]
• 3. CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Bromo-1,4-dichloro-3-ethoxybutane

Executive Summary & Hazard Architecture

Critical Notice: Specific toxicological data for 2-Bromo-1,4-dichloro-3-ethoxybutane is limited in public registries. As a Senior Scientist, I apply the Principle of Maximum Protection . We must treat this compound not merely as a solvent, but as a potent alkylating agent due to its structural similarity to blistering agents (beta-halo ethers) and known carcinogens.

Structure-Activity Relationship (SAR) Hazard Profile:

• Alkylating Potential: The presence of good leaving groups (Bromine at C2, Chlorine at C1/C4) on an ether backbone suggests high reactivity with biological nucleophiles (DNA/Proteins).

• Hydrolysis Risk: Beta-halo ethers can hydrolyze in moist air to release corrosive hydrogen halides (HBr/HCl).

• Permeation: Polyhalogenated alkanes are notorious for permeating standard nitrile rubber rapidly.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound. You must utilize a "Barrier-in-Depth" strategy.

Hand Protection (The Critical Failure Point)

• Standard Nitrile: < 5 minutes breakthrough time (degrades rapidly upon contact).

• Required Protocol: Double-Gloving with Laminate Liners.

Layer	Material	Brand/Type (Example)	Function
Inner (Skin)	Nitrile (4 mil)	Kimberly-Clark Purple Nitrile	Dexterity & Sweat absorption.
Middle (Barrier)	EVOH/PE Laminate	Ansell Silver Shield / 4H	Primary Chemical Barrier. Resists halogenated permeation > 8 hours.
Outer (Grip)	Nitrile (5-8 mil)	Microflex	Protects the fragile laminate layer from physical tears and provides grip.

Respiratory & Body Protection [1][2]

Component	Specification	Operational Logic
Respiratory	Fume Hood ONLY	Do not handle on open bench. Sash height < 18 inches.[3] Face velocity check: 80–100 fpm.
Eye Protection	Chemical Splash Goggles	Safety glasses are inadequate against vapors/aerosols. Goggles must seal to the face.
Body	Tyvek® Lab Coat	Standard cotton absorbs and holds alkylating agents against the skin. Use disposable, impervious Tyvek sleeves if reaching into deep vessels.

Decision Logic: PPE Selection

The following logic flow dictates the safety barriers required based on the chemical's structural properties.

Figure 1: PPE Selection Logic based on Structure-Activity Relationship (SAR).

Operational Protocol: "Zero-Contact" Workflow

Objective: Transfer and react without exposing the liquid to the open lab atmosphere.

Phase A: Preparation

• Quench Check: Ensure a neutralization bath is prepared before starting (10% Sodium Thiosulfate solution is effective for neutralizing alkyl halides).

• Sash Management: Lower fume hood sash to the lowest comfortable working height.

• Secondary Containment: Place all reaction flasks and reagent bottles inside a polypropylene tray capable of holding 110% of the volume.

Phase B: Transfer Techniques

• Solids: If the compound is solid/low-melting, use a disposable anti-static weighing boat. Discard the boat immediately into solid hazardous waste.

• Liquids (Preferred): Use the Cannula or Syringe Transfer Method .

  • Septum-seal the source and destination vessels.

  • Purge syringe with inert gas (Nitrogen/Argon).

  • Withdraw liquid and transfer directly through septa.

  • Why? This prevents vapor release and protects the compound from moisture hydrolysis.

Phase C: Decontamination

• Wipe all outer surfaces (gloves, bench) with a chemically compatible solvent (e.g., Acetone) followed by soap and water.

• Dispose of the Outer nitrile gloves immediately.

• Remove the Laminate gloves carefully; reuse only if no splash contact occurred (though single-use is preferred for high hazards).

Emergency Response & Disposal

Spill Response Workflow

In the event of a spill outside the fume hood, immediate evacuation is required.[4]

Figure 2: Decision tree for spill response. Note that outside-hood spills require evacuation due to inhalation risks.

Disposal Specifications

• Waste Stream: Halogenated Organic Waste .

• Segregation: DO NOT mix with strong bases (e.g., Sodium Hydroxide waste) or oxidizers.[5][6] Halogenated ethers can undergo exothermic elimination reactions with bases.

• Labeling: Clearly mark as "Contains Halogenated Ethers – Potential Alkylator."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450). [Link]

• University of California, Berkeley (EH&S). (2020). Glove Selection Guide: Halogenated Hydrocarbons. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Solvents: Basics & Hazards | Laboratory Safety [scat-europe.com]
• 3. 7.2 Organic Solvents [ehs.cornell.edu]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. nipissingu.ca [nipissingu.ca]
• 6. UofR: EHS: Laboratory Safety: Chemical Hygiene Program: Common Hazards [safety.rochester.edu]